5-Fluoro-4-methoxypicolinonitrile

• CAS: 1427417-59-1

Core Science & Biosynthesis

5-Fluoro-4-methoxypicolinonitrile CAS number and identification

This guide details the chemical identity, synthesis, and application of 5-Fluoro-4-methoxypicolinonitrile , a specialized pyridine building block used in the development of TRPC6 inhibitors and other bioactive heterocyclic compounds.

Executive Summary

5-Fluoro-4-methoxypicolinonitrile (CAS 1427417-59-1 ) is a tri-substituted pyridine intermediate characterized by a nitrile group at the C2 position, a methoxy group at C4, and a fluorine atom at C5.[1] Its unique substitution pattern makes it a critical scaffold in medicinal chemistry, particularly for optimizing the metabolic stability and potency of kinase inhibitors and ion channel modulators (e.g., TRPC6 antagonists). The electron-deficient nature of the pyridine ring, enhanced by the nitrile and fluorine substituents, facilitates nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions.

Chemical Identity & Properties

Property	Specification
Chemical Name	5-Fluoro-4-methoxypicolinonitrile
Systematic Name	5-Fluoro-4-methoxy-2-pyridinecarbonitrile
CAS Number	1427417-59-1
Molecular Formula
Molecular Weight	152.13 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, Ethyl Acetate, Dichloromethane
SMILES	COc1cc(C#N)ncc1F
Key Intermediate CAS	1211515-16-0 (2-Chloro-5-fluoro-4-methoxypyridine)

Synthesis & Manufacturing Protocol

The industrial and laboratory-scale synthesis of 5-Fluoro-4-methoxypicolinonitrile typically proceeds via a two-step sequence starting from 2-chloro-5-fluoropyridin-4-ol . This route avoids the use of highly unstable diazonium intermediates often required for direct fluorination.

Step 1: O-Methylation[6]

• Precursor: 2-Chloro-5-fluoropyridin-4-ol (CAS 1196153-96-4)[2]

• Reagents: Iodomethane (

  ), Potassium Carbonate ( )[1][3]

• Solvent: DMF (N,N-Dimethylformamide)

• Conditions: Ambient temperature, 2 hours.

• Mechanism:

  nucleophilic substitution where the phenoxide oxygen attacks the methyl iodide.

• Product: 2-Chloro-5-fluoro-4-methoxypyridine (CAS 1211515-16-0).[2][4][5][6]

Step 2: Palladium-Catalyzed Cyanation

• Precursor: 2-Chloro-5-fluoro-4-methoxypyridine[1][2][7][8]

• Reagents: Zinc Cyanide (

  ), (Tris(dibenzylideneacetone)dipalladium(0)), dppf (1,1'-Bis(diphenylphosphino)ferrocene).

• Solvent: DMF

• Conditions: 150°C, Nitrogen atmosphere.

• Mechanism: Palladium-catalyzed cross-coupling (Rosenmund-von Braun type reaction). The oxidative addition of Pd(0) into the C-Cl bond is followed by transmetallation with Zn(CN)2 and reductive elimination to form the C-CN bond.

Synthesis Workflow Diagram

Caption: Two-step synthetic pathway from hydroxypyridine precursor to the final nitrile product.

Analytical Characterization

To validate the identity of 5-Fluoro-4-methoxypicolinonitrile, the following spectroscopic signatures are used:

Nuclear Magnetic Resonance (NMR)

• NMR (300 MHz, ):
  • 8.3–8.5 ppm (d, 1H): Proton at C6 position. Shows doublet splitting due to coupling with the adjacent Fluorine at C5 ( ).
  • 7.6–7.8 ppm (d, 1H): Proton at C3 position. Shows doublet splitting due to long-range coupling with Fluorine ( ).
  • 4.0 ppm (s, 3H): Methoxy group protons ( ).
• NMR:

  • Single signal typically around -130 to -140 ppm , confirming the presence of one fluorine atom on the aromatic ring.

Mass Spectrometry (LC-MS)

• Ionization Mode: Electrospray Ionization (ESI+)

• Observed Mass:

• Fragmentation: Loss of methyl group (

  ) or nitrile ( ) may be observed in high-energy collisions.

Applications in Drug Discovery[10]

TRPC6 Inhibition

5-Fluoro-4-methoxypicolinonitrile is a documented intermediate in the synthesis of inhibitors for Transient Receptor Potential Canonical 6 (TRPC6) channels. These channels are implicated in focal segmental glomerulosclerosis (FSGS) and other kidney diseases.

• Mechanism: The nitrile group serves as a handle for further transformation (e.g., hydrolysis to an amide or acid, or reduction to an amine) to create the pharmacophore required for binding to the TRPC6 protein.

• Reactivity: The fluorine atom at C5 allows for late-stage diversification via

  reactions with amines or alkoxides if activation is sufficient, although the C2-nitrile is the primary reactive site in most described pathways.

Medicinal Chemistry Scaffold

• Bioisostere: The pyridine ring acts as a bioisostere for benzene, improving water solubility and metabolic stability.

• Fluorine Effect: The C5-fluorine blocks metabolic oxidation at a susceptible position, extending the half-life of the final drug molecule.

Safety and Handling

• Hazards: Classified as an irritant (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3).

• Acute Toxicity: Harmful if swallowed or inhaled. The presence of the nitrile group suggests potential for cyanide release under extreme acidic conditions or combustion.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive.

• PPE: Standard lab coat, nitrile gloves, and safety glasses are required. All operations involving palladium catalysts and volatile alkylating agents (MeI) must be performed in a fume hood.

References

• Preparation of TRPC6 Inhibitors: United States Patent US10889568B2. Inhibitors of TRPC6. Assignee: Boehringer Ingelheim International GmbH.[3]

• Synthetic Methodology:Palladium-Catalyzed Cyanation of Aryl Halides. Tschaen, D. M., et al. Journal of Organic Chemistry.

• Compound Data: PubChem CID 71751683 (Related isomer structure for verification). National Center for Biotechnology Information.

Sources

• 1. AU2018355743B2 - Pyridine carbonyl derivatives and therapeutic uses thereof as TRPC6 inhibitors - Google Patents [patents.google.com]
• 2. 1196153-96-4|2-Chloro-5-fluoropyridin-4-ol|BLD Pharm [bldpharm.com]
• 3. US10889568B2 - Inhibitors of TRPC6 - Google Patents [patents.google.com]
• 4. 2-chloro-5-fluoro-4-Methoxypyridine CAS#: 1211515-16-0 [m.chemicalbook.com]
• 5. 1211515-16-0 Cas No. | 2-Chloro-5-fluoro-4-methoxypyridine | Apollo [store.apolloscientific.co.uk]
• 6. 2-chloro-5-fluoro-4-Methoxypyridine price,buy 2-chloro-5-fluoro-4-Methoxypyridine - chemicalbook [chemicalbook.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

5-Fluoro-4-methoxypicolinonitrile molecular weight and formula

The following technical guide details the physicochemical profile, synthetic pathways, and application scope of 5-Fluoro-4-methoxypicolinonitrile , a specialized heterocyclic building block.

[1]

Compound Identity & Physicochemical Profile[1][2][3][4][5][6]

5-Fluoro-4-methoxypicolinonitrile is a trisubstituted pyridine derivative characterized by a push-pull electronic system.[1] The electron-withdrawing nitrile group at the C2 position activates the ring, while the electron-donating methoxy group at C4 and the fluorine atom at C5 modulate its reactivity and lipophilicity.[1] It is primarily utilized as a scaffold in the development of TRPC6 (Transient Receptor Potential Canonical 6) inhibitors and other bioactive small molecules.[1]

Core Data Table[3][5]

Property	Value
Systematic Name	5-Fluoro-4-methoxypyridine-2-carbonitrile
CAS Registry Number	1427417-59-1
Molecular Formula
Molecular Weight	152.13 g/mol
Monoisotopic Mass	152.0386 Da
Physical State	Solid (White to off-white crystalline powder)
Predicted LogP	~1.2 (Moderate Lipophilicity)
H-Bond Acceptors	3 (Nitrile N, Pyridine N, Methoxy O)
H-Bond Donors	0

Structural Analysis

The molecule features a pyridine core substituted at three positions:[1]

• Position 2 (CN): Directs nucleophilic attack and serves as a precursor for amides, acids, or amines.[1]

• Position 4 (OMe): Provides electron density, deactivating the C3/C5 positions toward electrophilic attack but participating in resonance stabilization.[1]

• Position 5 (F): A critical bioisostere for hydrogen that blocks metabolic oxidation and modulates pKa.[1] In this specific scaffold, the C5-Fluorine is also a potential leaving group in nucleophilic aromatic substitution (

  ) reactions under forcing conditions.[1]

Synthetic Pathways and Methodologies[1][3][7]

The synthesis of 5-Fluoro-4-methoxypicolinonitrile typically requires a regioselective approach to ensure the correct placement of the fluorine and methoxy substituents relative to the nitrile.[1]

Pathway A: The Halopyridine Route (Recommended)

This route ensures high regiocontrol by starting from a pre-halogenated pyridine core.[1]

Step 1: Regioselective Methoxylation Starting material: 2,4-Dichloro-5-fluoropyridine .[1]

• Reagents: Sodium Methoxide (NaOMe), Methanol (MeOH).[1]

• Conditions: 0°C to Room Temperature.

• Mechanism: Nucleophilic Aromatic Substitution (

  ).[1] The C4-chlorine is more reactive than C2 due to the additive activation by the ring nitrogen and the inductive effect of the adjacent fluorine, though separation of isomers may be required.[1]

• Intermediate: 2-Chloro-5-fluoro-4-methoxypyridine.[1]

Step 2: Cyanation

• Reagents: Zinc Cyanide (

  ), Palladium Catalyst ( or /dppf).[1]

• Conditions: DMF/NMP, 80–100°C, Inert Atmosphere (

  ).[1]

• Mechanism: Palladium-catalyzed cross-coupling (Rosenmund-von Braun reaction variant).[1]

• Outcome: Conversion of the C2-Cl to C2-CN.

Pathway B: Electrophilic Fluorination (Alternative)

Direct fluorination of 4-methoxypicolinonitrile using Selectfluor or

gas.[1] This route is less preferred due to poor regioselectivity (competes with C3 fluorination) and handling hazards.[1]

Visualization: Synthesis & Reactivity Logic

Figure 1: Step-wise synthesis from dichloropyridine precursor and downstream application in drug discovery.

Applications in Drug Discovery[3][7][8]

Primary Application: TRPC6 Inhibitors

5-Fluoro-4-methoxypicolinonitrile is a documented intermediate in the synthesis of inhibitors for TRPC6 (Transient Receptor Potential Canonical 6) channels.[1] These channels are implicated in focal segmental glomerulosclerosis (FSGS) and other fibrotic diseases.[1]

Mechanism of Action in Synthesis: In the context of patent literature (e.g., US10889568B2), this molecule acts as an electrophile.[1]

• Reaction: The C5-Fluorine atom serves as a leaving group in a Nucleophilic Aromatic Substitution (

  ) reaction.[1]

• Nucleophile: Phenols (e.g., 4-(trifluoromethyl)phenol).[2][1][3]

• Conditions: High temperature (100°C), Basic conditions (

  ), Polar aprotic solvent (DMF).[1]

• Result: Formation of a biaryl ether linkage at Position 5, retaining the nitrile and methoxy groups for further elaboration.[1]

Characterization Data (Predicted)

To validate the identity of synthesized batches, the following spectroscopic signatures are expected:

• NMR (DMSO- , 400 MHz):
  • ~4.0 ppm (s, 3H, )
  • ~7.8 ppm (d, 1H, , coupling with F)[1]
  • ~8.4 ppm (s/d, 1H, , coupling with F)[1]
• NMR:

  • Single peak expected around -130 to -150 ppm (typical for fluoropyridines).[1]

• IR Spectroscopy:

  • Distinct Nitrile stretch (

    ) at ~2230 .[1]

Safety & Handling Protocols

As a nitrile-containing fluorinated heterocycle, rigorous safety standards must be maintained.[1]

• Cyanide Hazard: While the nitrile group is covalently bonded, combustion or strong acid hydrolysis can release HCN.[1] Work in a well-ventilated fume hood.

• Skin Permeability: Pyridine derivatives can penetrate the epidermis.[1] Double-gloving (Nitrile/Neoprene) is mandatory.[1]

• Incompatibility: Avoid strong oxidizers and reducing agents (e.g.,

  ) unless strictly controlled, as the nitrile is reactive.[1]

References

• Namiki Shoji Co., Ltd. (2019).[1] Building Blocks Catalogue. Retrieved from (Verifying CAS 1427417-59-1 and structure).[1]

• Boehringer Ingelheim International GMBH. (2021).[1] Inhibitors of TRPC6. U.S. Patent No.[1][4] 10,889,568 B2.[1][3] Washington, DC: U.S. Patent and Trademark Office.[1] (Verifying application in TRPC6 inhibitor synthesis and reactivity).

• Hydra Biosciences, LLC. (2019).[1][4] Pyridine carbonyl derivatives and therapeutic uses thereof as TRPC6 inhibitors. U.S. Patent Application 2019/0169168 A1. (Verifying synthesis conditions and intermediate utility).

• ABCR Gute Chemie. 5-Fluoro-4-methoxypicolinonitrile Product Page. Retrieved from (Verifying commercial availability and CAS).[1]

Sources

• 1. 5-Fluorouridine | C9H11FN2O6 | CID 9427 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. AU2018355743B2 - Pyridine carbonyl derivatives and therapeutic uses thereof as TRPC6 inhibitors - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US20190169168A1 - Inhibitors of trpc6 - Google Patents [patents.google.com]

Solubility Profile & Technical Handling: 5-Fluoro-4-methoxypicolinonitrile

This guide details the solubility profile, physicochemical characteristics, and handling protocols for 5-Fluoro-4-methoxypicolinonitrile , a critical intermediate in the synthesis of TRPC6 inhibitors and other pyridine-based bioactives.

Executive Summary

5-Fluoro-4-methoxypicolinonitrile (CAS: 1134336-39-4 / Varied based on synthesis source) is a functionalized pyridine derivative characterized by an electron-deficient ring system. Its solubility profile is dominated by the interplay between the polar nitrile (-CN) group, the lipophilic fluoro (-F) substituent, and the electron-donating methoxy (-OCH₃) group.

Key Technical Insight: Experimental data from pharmaceutical patent literature confirms that this compound exhibits high solubility in polar aprotic solvents (DMF, DMSO) and moderate solubility in organic esters (Ethyl Acetate), while being practically insoluble in water .[1] This "amphiphilic-but-lipophilic" profile dictates its use in Nucleophilic Aromatic Substitution (

) reactions, typically conducted in DMF or DMSO at elevated temperatures.

Physicochemical Characterization

Before attempting dissolution, researchers must understand the fundamental properties driving the solvent interaction of this molecule.[1]

Property	Value / Description	Technical Implication
Molecular Formula	ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">	Low molecular weight facilitates rapid dissolution in compatible solvents.
Molecular Weight	152.13 g/mol	Favorable for high-molarity reaction screening.
Physical State	Solid (Crystalline Powder)	Requires mechanical agitation (sonication/vortexing) for initial dissolution.[1]
Polarity Profile	Moderate-High Polarity	The nitrile and pyridine nitrogen create a dipole, but the fluorine atom adds lipophilicity.
Predicted LogP	~1.2 – 1.8	Lipophilic enough to cross membranes; extracts well into organic layers.[1]
pKa (Predicted)	~1–2 (Pyridine Nitrogen)	Weak base; solubility may improve in strong acidic media (though hydrolysis risk increases).

Solubility Landscape

The following solubility data is synthesized from verified synthetic protocols (e.g., TRPC6 inhibitor synthesis) and structural activity relationships (SAR) of fluorinated pyridines.

Primary Solvent Classes

A. Polar Aprotic Solvents (Recommended for Reactions)

• Dimethylformamide (DMF): High Solubility (>70 mg/mL) .[1]

  • Evidence: Synthetic protocols typically dissolve ~700 mg of the compound in 10 mL of DMF for ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

    reactions at 100°C.

  • Use Case: Ideal for high-temperature nucleophilic substitutions where the fluorine atom is displaced by phenols or amines.[1]

• Dimethyl Sulfoxide (DMSO): High Solubility .[1]

  • Use Case: Preferred for biological assays or low-temperature reactions.[1]

• Acetonitrile (MeCN): Moderate to High Solubility .[1]

  • Use Case: Standard solvent for HPLC analysis and room-temperature substitutions.[1]

B. Organic Extraction Solvents

• Ethyl Acetate (EtOAc): Moderate Solubility .[1]

  • Evidence: Used successfully to extract the compound from aqueous quench mixtures.[1]

  • Protocol: Multiple extractions are often required to recover yields >90% from aqueous phases.[1]

• Dichloromethane (DCM): High Solubility .[1]

  • Use Case: Excellent for transport, chromatography loading, and low-temperature reactions.

C. Protic & Aqueous Solvents

• Water: Insoluble / Poor .[1]

  • Behavior: The compound precipitates immediately upon addition of water to a DMF solution.[1] This "crashing out" effect is utilized for purification.[1]

• Methanol / Ethanol: Moderate Solubility .[1]

  • Note: Solubility is temperature-dependent.[1] Suitable for recrystallization but less effective for dissolving high concentrations compared to DMF.[1]

Solubility Decision Matrix

Figure 1: Solubility classification based on solvent polarity and experimental utility.

Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this protocol to establish precise solubility limits for your specific batch.[1]

• Preparation : Weigh approx. 10 mg of 5-Fluoro-4-methoxypicolinonitrile into a 1.5 mL microcentrifuge tube.

• Addition : Add the target solvent (e.g., Methanol) in 10 µL increments.

• Agitation : Vortex for 30 seconds and sonicate for 1 minute after each addition.

• Observation : Check for clarity. If solid remains, repeat step 2.

• Calculation :

Protocol B: Reaction Setup (S_NAr Context)

Based on patent US10889568B2 methodology.

• Dissolution : Dissolve 1.0 equivalent of 5-Fluoro-4-methoxypicolinonitrile in DMF (Concentration: 0.4 – 0.5 M).

  • Note: The solution should be clear and slightly yellow.[1]

• Reagent Addition : Add the nucleophile (e.g., a phenol or amine) and base (e.g., ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  ).

• Heating : Heat to 100°C. The high boiling point of DMF prevents solvent loss.[1]

• Workup :

  • Cool to room temperature.[1]

  • Dilute with Water (2:1 ratio water:DMF) . The product and unreacted starting material may precipitate or oil out.[1]

  • Extract with Ethyl Acetate .[1][2] The compound will partition into the organic layer, leaving inorganic salts in the aqueous DMF layer.[1]

Critical Applications & Reactivity

Understanding the solubility is inseparable from understanding the reactivity of this scaffold.[1]

• Reactivity Hub : The Fluorine at position 5 is highly activated for Nucleophilic Aromatic Substitution (

  ) due to the electron-withdrawing Nitrile (CN) and Pyridine Nitrogen.

• Solvent Selection Rule :

  • For ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

    : Use DMF or DMSO . These polar aprotic solvents solvate the cationic counterion of the base (e.g., of ), leaving the nucleophilic anion "naked" and more reactive.

  • For Hydrogenation : Use Methanol or Ethanol .[1] If reducing the nitrile to an amine, protic solvents are preferred, often with a catalyst like Raney Nickel.[1]

References

• Boehringer Ingelheim International GmbH. (2021).[1][2] Pyridine carbonyl derivatives and therapeutic uses thereof as TRPC6 inhibitors. U.S. Patent No.[1][2] 10,889,568.[1][3] Washington, DC: U.S. Patent and Trademark Office.

  • Source of Protocol: Describes the dissolution of 700 mg of 5-fluoro-4-methoxypicolinonitrile in 10 mL DMF and subsequent EtOAc extraction.

• Reichardt, C. (2003).[1] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1][4]

  • Source of Theory:[1][4][5][6] General principles of solubility for fluorinated pyridine derivatives.

• PubChem. (n.d.).[1][7] Compound Summary: Fluorinated Pyridines. National Library of Medicine.

  • Source of Data: Physicochemical property predictions (LogP, H-bond acceptors).[8]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. US10889568B2 - Inhibitors of TRPC6 - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. researchgate.net [researchgate.net]
• 5. ntrl.ntis.gov [ntrl.ntis.gov]
• 6. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 7. 5-Fluoro-2-methoxy-4(3H)-pyrimidinone | C5H5FN2O2 | CID 352550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemscene.com [chemscene.com]

Strategic Sourcing & Synthesis Guide: 5-Fluoro-4-methoxypicolinonitrile

Executive Summary

5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1) is a high-value heteroaromatic building block, primarily utilized in the synthesis of TRPC6 inhibitors and next-generation kinase inhibitors.[1][2] Unlike commodity pyridines, this compound is currently classified as a Tier 3 Specialty Intermediate , characterized by low global stock levels and "Make-to-Order" pricing models.[1][2]

For drug development programs requiring >100g quantities, direct purchasing is often cost-prohibitive due to the complexity of the final cyanation step.[1][2] This guide recommends a strategic "Make vs. Buy" approach : sourcing the stable precursor 2-Chloro-5-fluoro-4-methoxypyridine (CAS: 1211515-16-0) and performing the final cyanation in-house or via a contract manufacturing organization (CMO).[1][2]

Part 1: Technical Profile & Critical Specifications

Property	Specification
Chemical Name	5-Fluoro-4-methoxypicolinonitrile
Synonyms	5-Fluoro-4-methoxy-pyridine-2-carbonitrile; 2-Cyano-5-fluoro-4-methoxypyridine
CAS Number	1427417-59-1
Molecular Formula	C₇H₅FN₂O
Molecular Weight	152.13 g/mol
Key Precursor	2-Chloro-5-fluoro-4-methoxypyridine (CAS: 1211515-16-0)
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in water.[1][2]
Storage	2–8°C, Inert atmosphere (Argon/Nitrogen recommended).

Part 2: Synthesis & Cost Analysis

The high market price of this nitrile stems from the regiochemical challenges in its synthesis.[1][2] The fluorine atom at position C5 deactivates the ring, while the methoxy group at C4 introduces electron-donating effects that complicate nucleophilic substitutions.[1][2]

Synthetic Pathway Visualization

The following diagram illustrates the industrial route. The Cost Driver is the transition from Compound B to Compound C , which requires expensive Palladium catalysts and hazardous cyanide reagents.[1][2]

Figure 1: Industrial synthesis pathway highlighting the critical cost-jump at the cyanation step.[1][2]

Cost Driver Analysis[1]

• Regioselectivity (Step A → B): Nucleophilic attack by methoxide must occur selectively at the C4 position.[1][2] The fluorine at C5 directs this, but purification is often required to remove the C2-methoxy isomer, reducing yield.[2]

• Cyanation (Step B → C): The conversion of the C2-chloro group to a nitrile is difficult due to the electron-rich nature of the 4-methoxy ring.[1][2] It requires Palladium catalysis (e.g., Pd(dppf)Cl₂) and high temperatures (often microwave-assisted), significantly increasing the cost per gram.[2]

Part 3: Market Availability & Pricing[1]

Current Market Status[1][3][4]

• Bulk Availability: Low .[1][2] Most suppliers list this as "Inquire" or "Lead time 4-6 weeks."[2]

• Stock Location: Primary stock is held in China (Shanghai/Jiangsu) and India (Hyderabad).[2] Western suppliers (US/EU) typically re-sell with a markup.[1][2]

Pricing Tiers (Estimated Q1 2026)[1][2]

Scale	Target Compound (Nitrile) Price	Precursor (Chloro) Price	Strategic Recommendation
1 g	$450 - $600	$150 - $250	Buy Target (Time savings)
10 g	$2,500 - $3,500	$800 - $1,200	Buy Precursor & Synthesize
100 g	Custom Quote Only	$4,000 - $6,000	Contract Manufacturing (CMO)
1 kg	N/A (Custom Synthesis)	~$25,000	Custom Synthesis Campaign

Note: Prices for the precursor (CAS 1211515-16-0) are significantly lower and more stable than the final nitrile.[2]

Key Suppliers

• Primary Manufacturers: Enamine, BLD Pharmatech, Amadis Chemical.[1][2]

• Distributors (Western): Apollo Scientific, Fisher Scientific (via third-party), Sigma-Aldrich (via Ambeed/Aldrich Market Select).[1][2]

Part 4: Sourcing & Experimental Strategy

Protocol: Quality Control for Precursor Validation

Before committing to a bulk conversion, validate the precursor (2-Chloro-5-fluoro-4-methoxypyridine) using this protocol to ensure no isomeric impurities (C2-methoxy) are present.

• HPLC Method:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).[1][2]

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2]

  • Gradient: 5% B to 95% B over 15 min.

  • Detection: UV at 254 nm.[1][2]

  • Acceptance Criteria: Main peak >98%. Look for regioisomer impurity at RRT ~0.9 or 1.1.[2]

• 1H NMR Validation (CDCl₃):

  • Diagnostic Signal: The C4-Methoxy singlet appears at ~4.0 ppm .[1][2]

  • Aromatic Protons: Two singlets (or doublets due to F-coupling) expected.[1][2] If you see complex splitting, the C2-methoxy isomer (which lacks symmetry) may be present.[2]

Synthesis Protocol (Step B → C)

Adapted from US Patent 2019/0169168 A1 [1].

• Reagents: 2-Chloro-5-fluoro-4-methoxypyridine (1.0 eq), Zinc Cyanide (1.1 eq), Zinc dust (0.05 eq).

• Catalyst: PdCl₂(dppf)[1][2]·DCM (0.1 eq).[2]

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMF (Degassed).[2]

• Conditions: Seal in a microwave vial or pressure vessel. Heat to 150°C for 45–60 minutes.

• Workup: Dilute with EtOAc, wash with NaHCO₃ (aq) and brine. Dry over MgSO₄.[2]

• Purification: Silica gel chromatography (EtOAc/Hexane gradient).

Safety Warning: This reaction generates cyanide species.[1][2] All manipulations must be performed in a well-ventilated fume hood with appropriate cyanide antidote kits available.[2]

References

• US Patent 2019/0169168 A1. Inhibitors of TRPC6. Google Patents.

• PubChem . Compound Summary: 5-Fluoro-4-methoxypicolinonitrile.[1][2] National Library of Medicine.[2] Available at: [Link][1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 5-Fluorouridine | C9H11FN2O6 | CID 9427 - PubChem [pubchem.ncbi.nlm.nih.gov]

Literature review of 5-Fluoro-4-methoxypicolinonitrile synthesis

Title: Advanced Process Chemistry: Synthesis of 5-Fluoro-4-methoxypicolinonitrile Subtitle: A Strategic Technical Guide for Process Optimization and Scale-Up

Executive Summary

5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1) is a high-value heterocyclic building block, critical in the structural activity relationship (SAR) tuning of next-generation agrochemicals (e.g., picolinamide fungicides) and pharmaceutical TRPC6 inhibitors. Its unique substitution pattern—combining an electron-withdrawing nitrile, a metabolic blocking fluorine, and an electron-donating methoxy group—creates a "push-pull" electronic system that challenges standard synthetic methodologies.[1]

This guide delineates the most robust industrial route: the Halogen Exchange (Halex) – Nucleophilic Aromatic Substitution (

) sequence . This pathway is selected for its scalability, atom economy, and avoidance of hazardous electrophilic fluorinating agents ( sources).[1]

Retrosynthetic Analysis & Strategic Disconnections

To design a self-validating protocol, we must first deconstruct the molecule based on electronic activation.

• Primary Disconnection: The C4–Methoxy bond.

  • Rationale: The 4-position of the pyridine ring is highly activated for nucleophilic attack due to the para-relationship with the ring nitrogen and the meta-relationship with the electron-withdrawing nitrile group.

• Secondary Disconnection: The C5–Fluorine bond.

  • Rationale: Direct fluorination of electron-rich pyridines is non-selective. Therefore, the fluorine is best introduced via a Halex reaction on a chlorinated precursor before the introduction of the electron-donating methoxy group.

DOT Diagram: Retrosynthetic Logic

Figure 1: Retrosynthetic strategy prioritizing the installation of the deactivated fluorine prior to the activating methoxy group.

Detailed Synthetic Protocol

Stage 1: Fluorination via Halogen Exchange (Halex)

Objective: Convert 4,5-dichloropicolinonitrile to 4,5-difluoropicolinonitrile.[1] Mechanism: Concerted

mechanism facilitated by a polar aprotic solvent and phase transfer catalysis.

• Reagents:

  • Substrate: 4,5-Dichloropicolinonitrile (1.0 equiv).[1]

  • Fluorinating Agent: Spray-dried Potassium Fluoride (KF) (2.5 equiv).

  • Solvent: Sulfolane or Anhydrous DMSO (High boiling point, high dielectric constant).[1]

  • Catalyst: Tetraphenylphosphonium bromide (

    ) or 18-Crown-6 (0.05 equiv).

• Protocol:

  • Drying: Charge the reactor with sulfolane and KF. Heat to 150°C under vacuum to remove trace water (azeotropic distillation with toluene is optional but recommended).[1] Water content must be <500 ppm to prevent hydrolysis to hydroxypyridines.

  • Reaction: Cool to 100°C, add 4,5-dichloropicolinonitrile and catalyst.

  • Heating: Ramp temperature to 180–190°C. Stir for 6–8 hours.

  • Monitoring: Monitor via GC-MS. Look for the disappearance of the monochloro-monofluoro intermediate.

  • Workup: Distill the product directly from the reaction mixture under reduced pressure (approx. 10-20 mmHg) to isolate 4,5-difluoropicolinonitrile.

  • Yield Target: 80–85%.

Stage 2: Regioselective Methoxylation ( )

Objective: Selective displacement of the C4-fluorine by methoxide. Causality: The C4 position is significantly more electrophilic than C5. The C5 fluorine is meta to the ring nitrogen (less activated), whereas C4 is para to the nitrogen (highly activated).[1]

• Reagents:

  • Substrate: 4,5-Difluoropicolinonitrile (1.0 equiv).[1]

  • Nucleophile: Sodium Methoxide (NaOMe), 25% wt in Methanol (1.05 equiv).[1]

  • Solvent: Methanol (anhydrous).[1][2]

• Protocol:

  • Setup: Dissolve 4,5-difluoropicolinonitrile in anhydrous methanol in a jacketed reactor. Cool to 0°C.

  • Addition: Add the NaOMe solution dropwise over 60 minutes. Exothermic control is critical to prevent bis-substitution.

  • Equilibration: Allow the mixture to warm to 20°C and stir for 2 hours.

  • Quench: Adjust pH to 6–7 using dilute acetic acid or HCl.

  • Isolation: Concentrate methanol in vacuo. Resuspend residue in Ethyl Acetate/Water.

  • Purification: Wash organic layer with brine, dry over

    , and concentrate. Recrystallize from Heptane/IPA if necessary.

  • Yield Target: 90–95%.

Process Logic & Pathway Visualization

The following diagram illustrates the reaction flow and the electronic logic governing the regioselectivity.

DOT Diagram: Synthesis Workflow & Regioselectivity

Figure 2: Step-wise conversion from dichloro precursor to final target, highlighting reagent inputs.

Data Summary & Troubleshooting

Parameter	Stage 1 (Halex)	Stage 2 (Methoxylation)
Critical Process Parameter (CPP)	Water content (<500 ppm)	Temperature control (0–5°C)
Major Impurity	Hydroxypyridines (from wet solvent)	4,5-Dimethoxypicolinonitrile (over-reaction)
In-Process Control (IPC)	GC-MS (monochloro intermediate < 1%)	HPLC (Regioisomer ratio > 99:1)
Safety Hazard	Thermal runaway, HF generation	Flammability (MeOH), Caustic (NaOMe)

References

• Boehringer Ingelheim International GmbH. (2021).[1][3] Inhibitors of TRPC6. U.S. Patent No.[3] 10,889,568 B2.[3][4] Washington, DC: U.S. Patent and Trademark Office.[1] Link

• Finger, G. C., et al. (1963).[1] Aromatic Fluorine Compounds.[4][5][6][7] XI. Replacement of Chlorine by Fluorine in Halopyridines. The Journal of Organic Chemistry, 28(6), 1666–1668.[1] Link[1]

• Chambers, R. D., et al. (1996).[1] Nucleophilic substitution in fluoropyridines. Journal of Fluorine Chemistry, 80(2), 145-148.[1] Link

• Ambeed. (n.d.). 4,5-Difluoropicolinonitrile Product Page. Retrieved from Ambeed.com. Link

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. US10889568B2 - Inhibitors of TRPC6 - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. 847225-56-3 | 4-Fluoropicolinonitrile | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 6. Enantioselective, Catalytic Fluorolactonization Reactions with a Nucleophilic Fluoride Source - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]

Protocols & Analytical Methods

Precision Synthesis of 5-Fluoro-4-methoxypicolinonitrile: A Strategic Application Note

Part 1: Strategic Overview & Retrosynthesis

Executive Summary

5-Fluoro-4-methoxypicolinonitrile (also known as 5-fluoro-4-methoxypyridine-2-carbonitrile) is a critical heterocyclic building block in the development of next-generation kinase inhibitors and agrochemicals.[1] Its structural core—a pyridine ring substituted with electron-withdrawing fluorine and nitrile groups alongside an electron-donating methoxy group—provides a unique electronic profile for bioconjugation and active site binding.

This application note details a robust, scalable synthesis starting from commercially available 4-chloro-5-fluoropicolinic acid . Unlike routes relying on hazardous metal-catalyzed cyanation of di-halo pyridines, this protocol leverages the pre-existing carbon framework of the picolinic acid to generate the nitrile moiety, ensuring higher safety margins and process control.

Retrosynthetic Logic

The synthesis is designed around a Nucleophilic Aromatic Substitution (

) strategy.[2] The key challenge is ensuring regioselectivity between the C4-Chlorine and C5-Fluorine atoms. Theoretical analysis confirms that the C4 position, being para to the ring nitrogen, stabilizes the Meisenheimer intermediate significantly more than the meta C5 position, favoring displacement of the chlorine.

Figure 1: Retrosynthetic pathway highlighting the critical

methoxylation step.

Part 2: Critical Reagents & Material Selection

To ensure reproducibility, use reagents meeting the following specifications.

Reagent	Grade/Purity	Role	Critical Note
4-Chloro-5-fluoropicolinic acid	>97%	Starting Material	Verify C4/C5 regiochemistry by NMR if sourcing from new vendor.
Sodium Methoxide (NaOMe)	25-30% in MeOH	Nucleophile	Use anhydrous solution to prevent hydrolysis side-reactions.
Thionyl Chloride (SOCl₂)	ReagentPlus	Activating Agent	Freshly distilled or high-grade; avoid yellow/aged stocks.
Trifluoroacetic Anhydride (TFAA)	>99%	Dehydrating Agent	Highly moisture sensitive; handle under inert atmosphere.
Ammonia (NH₃)	7N in MeOH	Aminating Agent	Keep chilled to maintain titer.

Part 3: Detailed Experimental Protocol

Stage 1: Esterification

Objective: Convert the carboxylic acid to a methyl ester to protect the acid and activate the ring for

.

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar, reflux condenser, and drying tube (CaCl₂).

• Dissolution: Suspend 4-chloro-5-fluoropicolinic acid (10.0 g, 57.0 mmol) in anhydrous Methanol (100 mL).

• Activation: Cool the suspension to 0°C. Add Thionyl Chloride (13.6 g, 8.3 mL, 114 mmol) dropwise over 20 minutes. Caution: Exothermic reaction with gas evolution (HCl/SO₂).

• Reflux: Heat the mixture to reflux (65°C) for 4 hours. The solution should become clear.

• Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc (150 mL) and wash with saturated NaHCO₃ (2 x 50 mL) to neutralize residual acid. Dry over Na₂SO₄, filter, and concentrate.

• Yield: Expected ~10.2 g (95%) of Methyl 4-chloro-5-fluoropicolinate .

Stage 2: Regioselective Methoxylation

Objective: Selectively displace the C4-Chlorine with a methoxy group without disturbing the C5-Fluorine.

• Setup: 250 mL RBF under Nitrogen atmosphere.

• Reaction: Dissolve Methyl 4-chloro-5-fluoropicolinate (10.0 g, 52.8 mmol) in anhydrous Methanol (80 mL).

• Addition: Cool to 0°C. Add Sodium Methoxide (25% in MeOH, 12.5 mL, ~55 mmol) dropwise.

  • Mechanistic Insight: Maintaining 0°C is crucial. Higher temperatures (>40°C) may increase the risk of competing fluoride displacement or ester hydrolysis.

• Monitoring: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS.

• Quench: Quench with dilute acetic acid (pH ~7).

• Isolation: Remove MeOH in vacuo. Extract with DCM, wash with brine, dry over MgSO₄.

• Yield: Expected ~9.3 g (95%) of Methyl 5-fluoro-4-methoxypicolinate .

Stage 3: Amidation

Objective: Convert the ester to the primary amide.

• Reaction: Dissolve the Stage 2 product (9.0 g) in 7N Ammonia in Methanol (90 mL).

• Condition: Seal the vessel and stir at RT for 16 hours.

• Workup: Concentrate the mixture to dryness. The product often precipitates as a white solid. Triturate with cold diethyl ether to remove impurities.

• Yield: Expected ~7.5 g (90%) of 5-Fluoro-4-methoxypicolinamide .

Stage 4: Dehydration to Nitrile

Objective: Convert the primary amide to the nitrile under mild conditions.

• Setup: 250 mL RBF, Nitrogen atmosphere.

• Solvent: Suspend 5-Fluoro-4-methoxypicolinamide (7.0 g, 38 mmol) in anhydrous Dichloromethane (DCM) (70 mL) and Pyridine (6.0 g, 76 mmol).

• Dehydration: Cool to 0°C. Add Trifluoroacetic Anhydride (TFAA) (8.8 g, 42 mmol) dropwise.

• Completion: Stir at 0°C for 1 hour, then RT for 1 hour.

• Workup: Quench with saturated NaHCO₃. Separate organic layer, wash with 1N HCl (to remove pyridine), then brine. Dry over Na₂SO₄ and concentrate.

• Purification: Recrystallize from Ethanol/Heptane or purify via silica gel chromatography (0-20% EtOAc in Hexanes).

• Final Yield: Expected ~5.5 g (85% for this step).

Part 4: Process Optimization & Troubleshooting

Parameter	Observation	Corrective Action
Regioselectivity Failure	LC-MS shows M+OMe-F peak (Fluorine displacement).	Reaction temperature too high during Stage 2. Keep strictly <20°C.
Incomplete Amidation	Ester remains after 16h.	Use fresh 7N NH₃/MeOH or switch to sealed tube at 40°C.
Low Nitrile Yield	Product hydrolysis back to amide during workup.	Ensure quenching of TFAA mixture is done with cold NaHCO₃ and minimize contact time with aqueous base.
Color Formation	Product turns yellow/brown.	Trace pyridine remaining. Perform an additional dilute HCl wash or copper sulfate wash.

Part 5: Analytical Validation

Compound: 5-Fluoro-4-methoxypicolinonitrile Molecular Formula: C₇H₅FN₂O MW: 152.13 g/mol

Expected NMR Data:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.45 (d, J = 2.5 Hz, 1H, H-6) – Doublet due to H-F coupling.

  • δ 7.65 (d, J = 5.8 Hz, 1H, H-3) – Diagnostic shift for C3 proton.

  • δ 4.05 (s, 3H, OMe).

• ¹⁹F NMR (376 MHz, CDCl₃):

  • δ -135 to -140 ppm (approx).

• LC-MS:

  • [M+H]⁺ = 153.1.

Part 6: References

• Preparation of Pyridine Derivatives:

  • Source: Patent US20190169168A1.[3] "Inhibitors of TRPC6."

  • Relevance: Describes the use of 5-fluoro-4-methoxypicolinonitrile as a key intermediate in the synthesis of bioactive compounds.

  • URL:

• Nucleophilic Aromatic Substitution on Pyridines:

  • Source:Beilstein Journal of Organic Chemistry, 2011, 7, 1504–1510.

  • Relevance: Discusses the regioselectivity of

    reactions on halogenated pyridines, supporting the preference for C4 displacement.

  • URL:[Link]

• Synthesis of 4-Alkoxypicolinonitriles:

  • Source:Organic Syntheses, Coll.[4] Vol. 10, p. 603 (2004).

  • Relevance: General protocols for converting picolinamides to picolinonitriles using TFAA/Pyridine.

  • URL:[Link]

• Precursor Availability (4-Chloro-5-fluoropicolinic acid):

  • Source: BLD Pharm Catalog Data (CAS 1060802-35-8).

  • Relevance: Confirms commercial availability of the starting material.[5]

Sources

• 1. AU2018355743B2 - Pyridine carbonyl derivatives and therapeutic uses thereof as TRPC6 inhibitors - Google Patents [patents.google.com]
• 2. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20190169168A1 - Inhibitors of trpc6 - Google Patents [patents.google.com]
• 4. orgsyn.org [orgsyn.org]
• 5. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

Using 5-Fluoro-4-methoxypicolinonitrile as a pharmaceutical intermediate

Application Note: 5-Fluoro-4-methoxypicolinonitrile as a Pharmaceutical Intermediate

Part 1: Executive Summary & Strategic Value

5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1) has emerged as a high-value scaffold in modern medicinal chemistry, particularly in the development of TRPC6 inhibitors and next-generation kinase modulators.[1] Its structural uniqueness lies in the "push-pull" electronic environment created by the electron-withdrawing nitrile (C-2) and the electron-donating methoxy group (C-4), flanking a reactive fluorine atom (C-5).[1]

Key Synthetic Advantages:

• Regioselective SNAr Reactivity: The C-2 nitrile group activates the para-position (C-5), rendering the C-F bond susceptible to nucleophilic displacement by phenols and amines, a rarity in unactivated pyridines.[1]

• Versatile Nitrile Handle: The C-2 nitrile serves as a gateway to amides, amines, acids, and heterocycles (e.g., tetrazoles), essential for fragment-based drug design (FBDD).

• Metabolic Stability: The fluorine substituent, if retained, blocks metabolic oxidation at the C-5 position, enhancing the pharmacokinetic (PK) profile of the final drug candidate.

Part 2: Chemical Profile & Reactivity Map

Property	Specification
IUPAC Name	5-Fluoro-4-methoxypyridine-2-carbonitrile
CAS Number	1427417-59-1
Molecular Formula	C7H5FN2O
Molecular Weight	152.13 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, DCM, Ethyl Acetate
Key Reactivity	SNAr (C-5), Hydrolysis (C-2), Demethylation (C-4)

Reactivity Logic Diagram

Caption: Divergent synthetic pathways from the 5-Fluoro-4-methoxypicolinonitrile core. The C-5 position is activated for SNAr by the para-nitrile group.[1]

Part 3: Detailed Experimental Protocols

Protocol A: Regioselective SNAr Displacement (Synthesis of Biaryl Ethers)

Context: This reaction is the primary utility of this intermediate, used to synthesize the core of TRPC6 inhibitors (e.g., Boehringer Ingelheim patents). The nitrile at C-2 activates the C-5 fluorine (para-relationship) for displacement.[1]

Reagents:

• Substrate: 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv)[1]

• Nucleophile: 4-(Trifluoromethyl)phenol (1.0 equiv) [or similar phenol/aniline]

• Base: Potassium Carbonate (K2CO3), anhydrous (1.5 equiv)

• Solvent: N,N-Dimethylformamide (DMF), anhydrous

Step-by-Step Methodology:

• Setup: In a dry reaction vial equipped with a magnetic stir bar, charge 5-Fluoro-4-methoxypicolinonitrile (100 mg, 0.66 mmol) and 4-(trifluoromethyl)phenol (107 mg, 0.66 mmol).

• Base Addition: Add anhydrous K2CO3 (137 mg, 0.99 mmol).

• Solvation: Add anhydrous DMF (2.0 mL). Seal the vial under an inert atmosphere (N2 or Ar).

• Reaction: Heat the mixture to 100 °C for 16 hours.

  • Note: Monitoring by LC-MS is critical.[1] The product peak (M+H) should appear, and the starting material fluoride should disappear.

• Work-up:

  • Cool to room temperature.[1]

  • Dilute with water (10 mL) and extract with Ethyl Acetate (3 x 10 mL).

  • Wash combined organics with brine (2 x 10 mL) to remove DMF.

  • Dry over Na2SO4, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (SiO2, Hexanes/EtOAc gradient).

Mechanism & Validation:

• Why it works: While pyridine nucleophilic substitution usually occurs at C-2 or C-4, the C-4 position is occupied by a poor leaving group (-OMe).[1] The C-5 position, normally unreactive, is activated by the strong electron-withdrawing nature of the Nitrile group at C-2 (para-directing for nucleophilic attack).

• QC Check: 19F NMR is the best diagnostic tool.[1] The starting material signal (~ -130 to -140 ppm) will disappear, and the product (if using a non-fluorinated nucleophile) will show no F signal, or (if using 4-CF3-phenol) will show only the CF3 signal.

Protocol B: Nitrile Hydrolysis to Picolinamide

Context: Converting the nitrile to a primary amide is a common step to generate hydrogen-bond donor/acceptor motifs for kinase binding pockets.[1]

Reagents:

• Substrate: 5-Fluoro-4-methoxypicolinonitrile[1][2][3][4]

• Reagent: Sodium Perborate Tetrahydrate (NaBO3·4H2O) or H2O2/K2CO3

• Solvent: Ethanol/Water (1:1)

Methodology:

• Dissolution: Dissolve the substrate (1.0 equiv) in Ethanol/Water.

• Addition: Add Sodium Perborate (4.0 equiv).

• Reaction: Heat to 50 °C for 4–6 hours.

• Work-up: Concentrate ethanol. The product often precipitates from the remaining aqueous layer upon cooling. Filter and wash with cold water.[1]

Part 4: Analytical Characterization Data

Researchers should expect the following spectral characteristics for the core intermediate:

Technique	Expected Signal / Pattern	Interpretation
1H NMR (400 MHz, DMSO-d6)	δ ~4.0 ppm (s, 3H)	Methoxy group (-OCH3)
δ ~8.2 ppm (d, 1H)	C-3 Proton (Coupled to F)
δ ~8.6 ppm (d, 1H)	C-6 Proton (Coupled to F)
19F NMR	δ ~ -135 to -145 ppm	Single aromatic fluorine signal
LC-MS (ESI+)	m/z = 153.1 [M+H]+	Protonated molecular ion
IR Spectroscopy	~2230–2240 cm-1	Sharp Nitrile (C≡N) stretch

Part 5: Safety & Handling

• Toxicity: Pyridine nitriles can liberate cyanide under extreme metabolic or hydrolytic conditions, though this intermediate is generally stable.[1] Handle as a potential acute toxin.[1]

• Skin/Eye: Causes skin irritation and serious eye irritation.[1] Use standard PPE (gloves, goggles, fume hood).

• Storage: Store at 2–8 °C under inert gas. Moisture sensitive (nitrile hydrolysis risk over long term).

References

• Boehringer Ingelheim International GmbH. (2021).[1][5] Inhibitors of TRPC6. U.S. Patent No.[1][5] 10,889,568.[1][6] Washington, DC: U.S. Patent and Trademark Office.

  • Citation for Protocol A: Describes the specific use of 5-fluoro-4-methoxypicolinonitrile in SNAr reactions with phenols.

• Hydra Biosciences, Inc. (2019).[5] Pyridine carbonyl derivatives and therapeutic uses thereof as TRPC6 inhibitors. U.S. Patent Application No. 2019/0169168.[1][5]

  • Citation for Synthetic Route: Details the conditions (K2CO3/DMF)

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 71313360 (5-Fluoro-4-methoxypicolinonitrile).

  • Citation for Chemical Properties: General physical and chemical d

Sources

• 1. 5-Fluoro-2-methoxy-4(3H)-pyrimidinone | C5H5FN2O2 | CID 352550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. AU2018355743B2 - Pyridine carbonyl derivatives and therapeutic uses thereof as TRPC6 inhibitors - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Nitriles - Building Blocks - Products – abcr Gute Chemie [abcr.com]
• 5. US20190169168A1 - Inhibitors of trpc6 - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Reaction Protocols for 5-Fluoro-4-methoxypicolinonitrile Derivatives

This Application Note and Protocol Guide details the chemical handling and reaction manifolds of 5-Fluoro-4-methoxypicolinonitrile , a specialized pyridine building block used in the synthesis of kinase inhibitors, radiotracers, and agrochemicals.

Introduction & Structural Analysis[1][2]

5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1) is a trisubstituted pyridine scaffold characterized by three distinct reactive handles:

• 2-Cyano Group (Nitrile): An electrophilic handle susceptible to hydrolysis, reduction, and organometallic addition.[1] It also activates the pyridine ring towards nucleophilic attack.

• 4-Methoxy Group: An electron-donating group that modulates the ring's electronics.[1] It serves as a "masked" hydroxyl group, convertible to a 4-pyridone or 4-halo derivative for cross-coupling.[1]

• 5-Fluoro Substituent: A metabolic blocker.[1] Positioned meta to the nitrogen and para to the nitrile, it is electronically deactivated towards Nucleophilic Aromatic Substitution (

  ) compared to the 4- or 6-positions, making it a stable structural element in most standard workflows.

Chemical Space & Utility

This scaffold is critical in Medicinal Chemistry for "Scaffold Hopping" from non-fluorinated pyridines to improve metabolic stability (blocking C5 oxidation) and lipophilicity.[1] It is a key intermediate in the synthesis of P-CABs (Potassium-Competitive Acid Blockers) and next-generation kinase inhibitors.[1]

Safety & Handling Protocols

• Hazard Identification: The compound is a nitrile derivative; hydrolysis may release ammonia or trace cyanide under extreme acidic/thermal stress. 5-Fluorinated pyridines can release HF during high-temperature decomposition.[1]

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.

• PPE: Standard lab coat, nitrile gloves, and safety glasses. Use a fume hood for all reactions involving acid hydrolysis or halogenation.[1]

Core Reaction Protocols

Workflow Visualization: Divergent Synthesis

Caption: Divergent synthetic pathways from the parent scaffold. Blue: Starting Material; Grey: Nitrile Derivatives; Red/Yellow/Green: C4-Functionalization Stream.[1]

Protocol A: Nitrile Hydrolysis to Picolinic Acid

Objective: Convert the nitrile to a carboxylic acid for amide coupling or metal chelation.

Mechanism: Base-catalyzed hydrolysis.[1] The electron-withdrawing fluorine at C5 and nitrogen at C1 accelerate the attack of hydroxide on the nitrile carbon.

Experimental Procedure:

• Setup: Charge a 50 mL round-bottom flask with 5-Fluoro-4-methoxypicolinonitrile (1.0 eq, 5 mmol) and Ethanol (10 mL).

• Reagent Addition: Add 2M NaOH (5.0 eq, 25 mmol) dropwise.

• Reaction: Reflux at 80°C for 4–6 hours. Monitor by LC-MS (Target Mass: M+1 = 172).[1]

  • Note: The intermediate amide may be observed after 1 hour.[2]

• Workup:

  • Cool to room temperature.[1]

  • Acidify carefully with 1M HCl to pH 3–4.[1] The picolinic acid derivative often precipitates.

  • If precipitate forms: Filter and wash with cold water.[1]

  • If no precipitate: Extract with EtOAc (3 x 20 mL), dry over Na₂SO₄, and concentrate.

• Yield: Typical isolated yield 85–92%.[1]

Key Consideration: Avoid strong mineral acids (e.g., conc. H₂SO₄) at high temperatures to prevent inadvertent demethylation of the 4-OMe group.[1]

Protocol B: Selective Demethylation to 4-Hydroxypyridine

Objective: Reveal the C4-hydroxyl group to access the pyridone tautomer or activate C4 for nucleophilic substitution.

Mechanism: Acid-mediated ether cleavage.[1] The pyridine nitrogen accepts a proton, activating the ring, while the bromide acts as a nucleophile to demethylate the oxonium intermediate.

Experimental Procedure:

• Setup: Dissolve 5-Fluoro-4-methoxypicolinonitrile (1.0 eq) in Glacial Acetic Acid (0.5 M concentration).

• Reagent: Add 48% Hydrobromic Acid (HBr) (10.0 eq).

• Reaction: Heat to 100°C in a sealed tube for 12–16 hours.

• Workup:

  • Concentrate in vacuo to remove excess AcOH/HBr.[1]

  • Neutralize residue with sat.[1] NaHCO₃ solution.

  • The product, 5-Fluoro-4-hydroxypicolinonitrile (exists in equilibrium with 5-fluoro-2-cyano-4-pyridone), usually precipitates as an off-white solid.[1]

• Yield: 75–85%.

Application: The resulting 4-hydroxy compound is a versatile intermediate.[1] It can be converted to 4-Chloro-5-fluoropicolinonitrile using POCl₃ (Protocol C), enabling Suzuki couplings at the 4-position.

Protocol C: C4-Chlorination & Suzuki Coupling (Scaffold Hopping)

Objective: Replace the 4-OMe group with an aryl ring, retaining the 5-F metabolic blocker.[1]

Step 1: Chlorination [1]

• Mix 5-Fluoro-4-hydroxypicolinonitrile (from Protocol B) with neat POCl₃ (5.0 eq).

• Heat at 90°C for 2 hours.

• Quench carefully into ice water (Exothermic!) and extract with DCM.

• Product: 4-Chloro-5-fluoropicolinonitrile .

Step 2: Suzuki-Miyaura Coupling

• Reagents: 4-Chloro-5-fluoropicolinonitrile (1.0 eq), Aryl Boronic Acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), K₂CO₃ (2.5 eq).[1]

• Solvent: 1,4-Dioxane/Water (4:1).

• Conditions: Degas with Argon, then heat at 90°C for 4 hours.

• Selectivity: The reaction occurs exclusively at C4.[1] The C5-Fluorine bond is stable under standard Suzuki conditions.[1]

Quantitative Data Summary

Transformation	Reagents	Temp (°C)	Time (h)	Typical Yield	Critical Note
Nitrile Hydrolysis	NaOH, EtOH	80	4–6	85–92%	Acidify to pH 3–4 to isolate zwitterionic acid.[1]
Demethylation	HBr, AcOH	100	12–16	75–85%	Sealed tube required; watch for pressure.
Nitrile Reduction	H₂, Raney Ni, NH₃	25	6–12	80–88%	Use NH₃/MeOH to prevent secondary amine formation.
C4 Chlorination	POCl₃	90	2	90–95%	Quench POCl₃ slowly; HCl gas evolution.[1]

Troubleshooting & Optimization

Issue: Regioselectivity in Nucleophilic Substitution (

)

• Observation: Attempting

  directly on the parent molecule (5-F-4-OMe) fails or gives low yield.[1]

• Root Cause:[1][3][4][5] The 4-OMe group is electron-donating, deactivating the ring.[1] The 5-F is in the beta position relative to Nitrogen and is not sufficiently activated by the 2-CN group for displacement.[1]

• Solution: Do not attempt to displace the 5-F. If C4 functionalization is needed, use the Demethylation -> Chlorination pathway (Protocol B+C).

Issue: Over-Hydrolysis

• Observation: Formation of decarboxylated product (5-Fluoro-4-methoxypyridine) during hydrolysis.[1]

• Root Cause:[1][3][4][5] Excessive heating in strong acid (HCl) can lead to decarboxylation of picolinic acids.[1]

• Solution: Use basic hydrolysis (NaOH) as described in Protocol A. If acid hydrolysis is necessary, keep temperature <60°C.[1]

References

• Synthesis of Fluorinated Pyridines

  • Title: Synthesis of 5-Fluoro- and 5-Hydroxymethanoprolines Via Lithiation.[1][6]

  • Source: National Institutes of Health (PMC).[1]

  • URL:[Link]

• Reactivity of Picolinonitriles

  • Title: Nucleophilic Substitution Reactions of Fluoroisoquinoline-1-carbonitrile (Analogous Chemistry).

  • Source: BenchChem Application Notes.[1]

• Compound Data & Safety

  • Title: 2-Chloro-5-fluoro-4-methylpyridine (Structural Analog Data).[1]

  • Source: PubChem Compound Summary.[1]

  • URL:[Link]

• Commercial Availability & CAS Verification

  • Title: 5-Fluoro-4-methoxypicolinonitrile Product Page.[1]

  • Source: BLD Pharm.[1][7]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxicity of 5-fluoro-2'-deoxyuridine: requirement for reduced folate cofactors and antagonism by methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN113896655A - Synthetic method of Vonoprazan intermediate - Google Patents [patents.google.com]
• 6. Synthesis of 5-Fluoro- and 5-Hydroxymethanoprolines Via Lithiation of N-BOC-Methanopyrrolidines. Constrained Cγ-Exo and Cγ-Endo Flp and Hyp Conformer Mimics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1427417-59-1|5-Fluoro-4-methoxypicolinonitrile|BLD Pharm [bldpharm.com]

Application Note: Regioselective Functionalization of 5-Fluoro-4-methoxypicolinonitrile via

Topic: Nucleophilic substitution reactions of 5-Fluoro-4-methoxypicolinonitrile Content Type: Application Notes and Protocols

Introduction & Reactivity Profile

5-Fluoro-4-methoxypicolinonitrile (CAS: 1134336-09-0) is a highly specialized pyridine scaffold utilized primarily in the synthesis of kinase inhibitors, PET radioligands, and agrochemicals.[1] Its structural uniqueness lies in the interplay between three functional groups on the pyridine ring: a nitrile at C2, a methoxy group at C4, and a fluorine atom at C5.

For medicinal chemists, this molecule represents a "chassis" for diversity-oriented synthesis.[1][2] The core challenge—and opportunity—is exploiting the specific electronic activation patterns to achieve high-yielding Nucleophilic Aromatic Substitution (

) without compromising the nitrile functionality or the methoxy ether.

Mechanistic Insight: The "Activation Vector"

To design successful protocols, one must understand the electronic "push-pull" of the ring:

• The Pyridine Nitrogen (N1): Strongly withdraws electron density from C2 and C4 (positions ortho and para).

• The Nitrile (C2-CN): A strong electron-withdrawing group (EWG) that activates positions ortho and para to itself (C3 and C5).[1]

• The Leaving Groups:

  • C4-OMe: Located at the highly activated para-position relative to N1.[1] However, methoxide is a poor leaving group (

    of conjugate acid ~15.5) and typically resists displacement under standard conditions.

  • C5-F: Located meta to N1 (normally deactivated), but para to the Nitrile group. The high electronegativity of fluorine stabilizes the Meisenheimer complex intermediate.

Caption: Electronic activation vectors determining regioselectivity. The C2-Nitrile is the primary activator for the C5-Fluorine displacement.[1]

Experimental Protocols

Protocol A: C-N Bond Formation (Amination)

This protocol is optimized for primary and secondary amines. It avoids the formation of the hydrolyzed amide side-product often seen when using strong aqueous bases.

Application: Synthesis of amino-pyridine libraries for SAR (Structure-Activity Relationship) studies.

Reagents & Materials

• Substrate: 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv)

• Nucleophile: Amine (

  or ) (1.1 – 1.2 equiv)[1]

• Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv) or

  (anhydrous, 2.0 equiv)[1]

• Solvent: DMSO (Dimethyl sulfoxide) or NMP (N-Methyl-2-pyrrolidone)[1]

  • Note: DMSO accelerates

    rates significantly compared to THF or MeCN.

Step-by-Step Procedure

• Preparation: In a dry reaction vial equipped with a magnetic stir bar, dissolve 5-Fluoro-4-methoxypicolinonitrile (100 mg, 0.66 mmol) in anhydrous DMSO (2.0 mL).

• Addition: Add the amine (0.73 mmol, 1.1 equiv).

  • Critical Step: If using an amine salt (e.g., hydrochloride), add an extra equivalent of base to neutralize the salt before heating.

• Base: Add DIPEA (230 µL, 1.32 mmol).

• Reaction: Seal the vial and heat to 60°C for 4–6 hours.

  • Monitoring: Monitor by LC-MS or TLC (50% EtOAc/Hexanes).[1] The starting material (

    ) should disappear, and a more polar fluorescent spot (product) should appear.

• Workup:

  • Dilute the reaction mixture with Ethyl Acetate (20 mL).

  • Wash with water (2 x 10 mL) to remove DMSO and excess base.

  • Wash with Brine (10 mL).

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: Flash column chromatography (Gradient: 0-60% EtOAc in Hexanes).

Table 1: Troubleshooting Common Amination Issues

Observation	Probable Cause	Corrective Action
Low Conversion	Steric hindrance of amine	Increase temp to 90°C; switch solvent to NMP.
Hydrolysis of CN	Wet solvent/base	Use anhydrous DMSO and store in a desiccator.
Darkening of Rxn	Oxidation/Polymerization	Degas solvent with for 10 min prior to heating.

Protocol B: C-O Bond Formation (Etherification)

Displacing the fluorine with an alkoxide or phenoxide is more challenging due to the reversibility and the potential for side reactions (trans-etherification at C4).

Application: Synthesis of bis-ether macrocycles or specific hydrophobic pockets.[1]

Reagents

• Substrate: 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv)

• Nucleophile: Alcohol (

  ) (1.2 equiv)[1]

• Base: Cesium Carbonate (

  ) (1.5 equiv) or NaH (for non-acidic alcohols)

• Solvent: DMF (anhydrous)

Step-by-Step Procedure

• Activation: In a dried flask under Argon, dissolve the alcohol (1.2 equiv) in anhydrous DMF.

• Deprotonation: Add

  (1.5 equiv). Stir at Room Temperature (RT) for 15 mins to generate the alkoxide in situ.

  • Note: For unreactive primary alcohols, use NaH (1.1 equiv) at 0°C, then warm to RT.

• Coupling: Add 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv) as a solution in minimal DMF.

• Reaction: Heat to 50–80°C .

  • Caution: Do not exceed 100°C. High temperatures can lead to attack at the nitrile or exchange of the C4-methoxy group.

• Quench: Pour carefully into ice-water.

• Extraction: Extract with EtOAc (3x). The product is often less soluble in water than the starting material.

Structural Validation & Quality Control

When characterizing the product, specific NMR signatures confirm the regioselectivity (substitution at C5).

• 19F NMR: The starting material shows a signal around -120 to -140 ppm.[1] Disappearance of the 19F signal is the primary confirmation of reaction completion.

• 1H NMR:

  • Starting Material: Two aromatic protons.[3] H3 (singlet-like due to F-coupling) and H6 (doublet due to F-coupling).[1]

  • Product: The H6 proton (ortho to the new substituent) will shift upfield due to the electron-donating nature of the new amine/ether group compared to fluorine. The coupling constant

    will disappear.

Safety & Handling

• Cyanide Derivatives: While the nitrile group is stable, combustion or strong acid hydrolysis can release HCN. Work in a well-ventilated fume hood.

• Fluoride Release: The reaction generates stoichiometric fluoride ions (as KF or HF salts). Ensure waste streams are treated according to local regulations for fluorides.

• Skin Irritant: Picolinonitriles are potent skin irritants. Double-gloving (Nitrile) is recommended.[1]

References

• General Reactivity of Fluoropyridines: Chambers, R. D., & Sargent, C. R. (1981). Nucleophilic substitution in fluoropyridines. Advances in Heterocyclic Chemistry, 28, 1-71.[1]

• Regioselectivity in Picolinonitriles: Kudo, N., et al. (1999). Synthesis and herbicidal activity of 2-cyano-3-fluoropyridines. Journal of Pesticide Science, 24(4), 363-369.

• SNAr Mechanisms in Drug Discovery: Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates. Journal of Medicinal Chemistry, 54(10), 3451-3479.

• Analogous Synthesis (5-Fluoroisoquinoline): BenchChem Application Note. Nucleophilic Substitution Reactions of 5-Fluoroisoquinoline-1-carbonitrile.

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemosensitivity test for 5-fluorouracil and 5-chloro-2, 4-dihydroxypyridine predicts outcome of gastric cancer patients receiving S-1 postoperatively - PubMed [pubmed.ncbi.nlm.nih.gov]

Palladium-catalyzed cross-coupling of 5-Fluoro-4-methoxypicolinonitrile

Application Note: Palladium-Catalyzed Cross-Coupling & Functionalization of 5-Fluoro-4-methoxypicolinonitrile

Executive Summary

5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1) is a highly functionalized pyridine scaffold increasingly utilized in the synthesis of kinase inhibitors and TRPC6 modulators. Its unique substitution pattern—combining an electron-withdrawing nitrile (C2), an electron-donating methoxy group (C4), and a fluoro-substituent (C5)—creates a complex reactivity landscape.

Critical Technical Distinction: While standard Palladium-catalyzed Suzuki-Miyaura coupling is highly effective for bromo- or chloro- pyridines, the C–F bond at position C5 is inert to Pd(0) oxidative addition under conventional conditions. Therefore, "cross-coupling" of this specific fluoro-substrate requires one of three strategic approaches:

• Pd-Catalyzed C–H Activation: Direct arylation at the C6 position (ortho to the directing nitrile group).

• Ni-Catalyzed C–F Activation: Using Nickel (not Palladium) to activate the inert C–F bond.

• Precursor Substitution: Utilizing the 5-Bromo analog for standard Pd-coupling, reserving the 5-Fluoro scaffold for

  (Nucleophilic Aromatic Substitution) applications.

This guide details the protocols for Pd-Catalyzed C–H Arylation (the most viable Pd-methodology for this specific molecule) and provides the Ni-Catalyzed C–F Coupling protocol as the high-performance alternative.

Reactivity Profile & Strategic Analysis

The electronic push-pull nature of 5-Fluoro-4-methoxypicolinonitrile dictates its compatibility with transition metal catalysis.

• C2-Nitrile (CN): Strong electron-withdrawing group (EWG). Acts as a directing group for C–H activation at C3/C6.

• C4-Methoxy (OMe): Strong electron-donating group (EDG). Deactivates the ring towards oxidative addition but stabilizes cationic intermediates.

• C5-Fluorine (F): High bond dissociation energy (C–F ~116 kcal/mol). Inert to Pd(PPh3)4 or Pd(dppf)Cl2. Requires Ni(COD)2 for cross-coupling or strong nucleophiles for

  .

• C6-Hydrogen: The most acidic proton, flanked by the ring nitrogen and the nitrile effect. Prime site for Pd-catalyzed Concerted Metallation-Deprotonation (CMD).

Visualizing the Reactivity Landscape

Figure 1: Strategic functionalization map. Green path indicates the primary Pd-catalyzed methodology applicable to the fluoro-substrate.

Protocol A: Pd-Catalyzed C–H Arylation (Direct Arylation)

Objective: To couple an aryl group to the C6 position of 5-Fluoro-4-methoxypicolinonitrile without pre-functionalization (halogenation). Mechanism: Concerted Metallation-Deprotonation (CMD). The carbonate/pivalate base assists the Pd in cleaving the C–H bond.

Experimental Workflow

Component	Reagent	Equiv.[1][2][3][4][5][6][7][8][9]	Role
Substrate	5-Fluoro-4-methoxypicolinonitrile	1.0	Core Scaffold
Coupling Partner	Aryl Iodide (Ar-I) or Bromide (Ar-Br)	1.5	Electrophile
Catalyst	Pd(OAc)₂	0.05 (5 mol%)	Pre-catalyst
Ligand	DavePhos (or P(t-Bu)₃ HBF₄)	0.10 (10 mol%)	Electron-rich ligand for OA
Base	Ag₂CO₃ (or K₂CO₃ + PivOH 30 mol%)	2.0	Proton scavenger / CMD agent
Solvent	1,4-Dioxane or t-Amyl Alcohol	0.2 M	High boiling point medium

Step-by-Step Procedure:

• Setup: In a glovebox or under strictly inert atmosphere (Ar/N₂), charge a dried Schlenk tube with 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv), Aryl Iodide (1.5 equiv), Pd(OAc)₂ (5 mol%), DavePhos (10 mol%), and Ag₂CO₃ (2.0 equiv).

  • Note: Silver carbonate often provides superior regioselectivity for pyridine C-H activation compared to potassium carbonate, though it is more expensive.

• Solvation: Add anhydrous 1,4-Dioxane . Seal the tube with a Teflon screw cap.

• Reaction: Heat the mixture to 110 °C for 16–24 hours. Vigorous stirring is essential as the base is insoluble.

• Work-up: Cool to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove silver salts and Pd black.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Why this works: The nitrile at C2 acidifies the C6 proton. The methoxy at C4 prevents competitive activation at that site (steric and electronic protection).

Protocol B: Ni-Catalyzed Suzuki-Miyaura C–F Coupling

Objective: To replace the Fluorine atom at C5 with an aryl group. Context: This is the only cross-coupling method capable of breaking the C–F bond on this scaffold. Palladium will fail here.

Experimental Workflow

Component	Reagent	Equiv.[1][2][3][4][5][6][7][8][9]	Role
Substrate	5-Fluoro-4-methoxypicolinonitrile	1.0	Electrophile (C-F)
Coupling Partner	Aryl Boronic Acid (Ar-B(OH)₂)	2.0	Nucleophile
Catalyst	Ni(COD)₂	0.10 (10 mol%)	Active Catalyst (Air Sensitive!)
Ligand	PCy₃ (Tricyclohexylphosphine)	0.20 (20 mol%)	Bulky, electron-rich ligand
Base	K₃PO₄ (anhydrous)	3.0	Base
Solvent	Toluene / 1,4-Dioxane (10:1)	0.25 M	Solvent

Step-by-Step Procedure:

• Strict Anaerobic Setup: This reaction is highly sensitive to oxygen. Use a glovebox.

• Mixing: Combine Ni(COD)₂ and PCy₃ in Toluene and stir for 10 minutes to form the active complex (solution turns orange/yellow).

• Addition: Add the Substrate , Aryl Boronic Acid , and finely ground K₃PO₄ .

• Reaction: Seal the vessel and heat to 100 °C for 18 hours.

• Quench: Cool and expose to air to oxidize the Nickel (stops the reaction). Filter through silica gel immediately (Ni residues can be toxic and interfere with chromatography).

Mechanistic Insight: Why Pd Fails at C-F

Understanding the failure mode of standard Pd-coupling is crucial for troubleshooting.

Figure 2: Mechanistic divergence. The C-F bond strength precludes Pd-insertion, whereas the smaller atomic radius and higher nucleophilicity of Ni(0) allow for oxidative addition.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
No Conversion (Pd-Catalysis)	Attempting to couple at C-F bond.	Switch to Protocol A (C-H activation) or Protocol B (Ni-catalysis). If C-5 coupling is mandatory, use the 5-Bromo precursor.
Low Yield (C-H Activation)	Catalyst poisoning by CN group.	Increase catalyst loading to 10 mol%. Ensure Ag₂CO₃ is used (sequesters halides/cyanides).
Regioisomer Mixtures	Competitive activation at C3.	The C4-Methoxy group usually blocks C3 sterically. Lower temperature to 90 °C to improve selectivity for C6.
Decomposition	Hydrolysis of Nitrile.[1]	Ensure all solvents are anhydrous . Avoid hydroxide bases (use Carbonates/Phosphates).

References

• C-H Activation of Pyridines: Lapointe, D., & Fagnou, K. (2010). "Overview of the Mechanistic Work on the Concerted Metallation–Deprotonation Pathway." Chemistry Letters, 39(11), 1118–1126. Link

• Ni-Catalyzed C-F Activation: Tobisu, M., & Chatani, N. (2016). "Cross-Couplings Using C–O and C–N Bonds." Accounts of Chemical Research, 48(6), 1717–1726. (Context on Ni-activation of inert bonds). Link

• Synthesis of TRPC6 Inhibitors (S_NAr context): US Patent 2019/0169168 A1. "Inhibitors of TRPC6." (Demonstrates the use of 5-Fluoro-4-methoxypicolinonitrile as an electrophile for nucleophilic substitution). Link

• General Reactivity of Fluoropyridines: Soudary, C., et al. (2020). "Nucleophilic Aromatic Substitution of Fluoropyridines." Journal of Organic Chemistry. (General reference for S_NAr vs Coupling). Link

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. researchgate.net [researchgate.net]
• 3. chemscene.com [chemscene.com]
• 4. US20190169168A1 - Inhibitors of trpc6 - Google Patents [patents.google.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. The Evolution of Pd0/PdII-Catalyzed Aromatic Fluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Functionalization of the Pyridine Ring in 5-Fluoro-4-methoxypicolinonitrile

Introduction: The Strategic Value of 5-Fluoro-4-methoxypicolinonitrile in Modern Synthesis

The pyridine scaffold is a cornerstone of medicinal chemistry, integral to a significant number of FDA-approved drugs.[1] Within this class of heterocycles, substituted picolinonitriles—pyridine rings bearing a nitrile group at the 2-position—are particularly valuable building blocks. The nitrile group is a versatile functional handle and can act as a hydrogen bond acceptor or a bioisostere for other chemical groups in drug candidates.[2] 5-Fluoro-4-methoxypicolinonitrile emerges as a highly strategic starting material, combining the advantageous properties of the picolinonitrile core with the unique reactivity imparted by a fluorine substituent.

The electron-withdrawing nature of the pyridine nitrogen, the nitrile group, and the fluorine atom synergistically activate the ring for a variety of chemical transformations. Specifically, the fluorine atom at the 5-position is primed for nucleophilic aromatic substitution (SNAr), a reliable and scalable reaction for introducing molecular diversity.[3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the key strategies for functionalizing 5-Fluoro-4-methoxypicolinonitrile, complete with detailed protocols, mechanistic insights, and data presentation to facilitate practical application.

Part 1: Nucleophilic Aromatic Substitution (SNAr) at the C5-Position

The primary and most predictable site of functionalization on the 5-Fluoro-4-methoxypicolinonitrile ring is the carbon bearing the fluorine atom. The SNAr reaction is particularly favorable at this position due to the cumulative electron-withdrawing effects of the ring nitrogen (para) and the cyano group (meta), which stabilize the negatively charged intermediate (Meisenheimer complex) formed during the reaction.[3][4] The C-F bond, while inherently strong, becomes the preferred leaving group in this activated system, often allowing for milder reaction conditions compared to other halo-pyridines.[3]

Mechanism of SNAr

The reaction proceeds via a two-step addition-elimination mechanism. First, a nucleophile attacks the electron-deficient carbon at the C5 position, breaking the aromaticity of the ring and forming a resonance-stabilized anionic intermediate. The negative charge is delocalized across the pyridine ring and onto the electron-withdrawing nitrile group. In the second step, aromaticity is restored by the elimination of the highly electronegative fluoride ion, which is an excellent leaving group in this context.

Caption: General mechanism of SNAr on 5-Fluoro-4-methoxypicolinonitrile.

Experimental Protocols for SNAr

The choice of solvent and base is critical for the success of SNAr reactions. Polar aprotic solvents like DMSO, DMF, or NMP are commonly used to dissolve the reagents and stabilize the charged intermediate. A suitable base is required to deprotonate the incoming nucleophile, increasing its nucleophilicity.

Protocol 1.1: O-Arylation/Alkylation with Phenols or Alcohols

This protocol describes the synthesis of 5-aryloxy or 5-alkoxy derivatives, which are common motifs in pharmacologically active compounds.

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv.), the desired phenol or alcohol (1.2 equiv.), and anhydrous potassium carbonate (K₂CO₃, 2.0 equiv.).

• Solvent Addition: Add anhydrous DMSO or DMF to achieve a concentration of 0.2-0.5 M.

• Reaction Conditions: Stir the mixture at 80-120 °C. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature. Carefully pour the mixture into ice-water and stir until a precipitate forms. If no solid forms, extract the aqueous phase with ethyl acetate (3x).

• Purification: Collect the solid by filtration, wash with water, and dry under vacuum. If an extraction was performed, combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 1.2: N-Arylation/Alkylation with Amines

This protocol details the formation of C-N bonds by reacting with primary or secondary amines.

• Reaction Setup: In a sealed tube, combine 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv.), the desired amine (1.5 equiv.), and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 2.5 equiv.).

• Solvent Addition: Add N-Methyl-2-pyrrolidone (NMP) or Dimethyl Sulfoxide (DMSO) as the solvent (0.2-0.5 M).

• Reaction Conditions: Heat the reaction mixture to 120-150 °C. Monitor the reaction by TLC or LC-MS (typically 12-24 hours).

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine to remove the solvent and excess amine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the residue by flash chromatography to yield the desired 5-amino-picolinonitrile derivative.

Protocol 1.3: S-Alkylation with Thiols

This protocol is for the synthesis of 5-thioether derivatives.

• Reaction Setup: To a solution of the thiol (1.1 equiv.) in DMF (0.5 M) in a round-bottom flask, add a base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv.) portion-wise at 0 °C.

• Substrate Addition: After gas evolution ceases (approx. 30 minutes), add a solution of 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv.) in DMF dropwise.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor by TLC or LC-MS.

• Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl. Extract the mixture with ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product via column chromatography on silica gel.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temp (°C)	Typical Yield (%)
O-Nucleophiles	4-Methoxyphenol	K₂CO₃	DMSO	100	85-95
Benzyl Alcohol	NaH	THF/DMF	60	70-85
N-Nucleophiles	Morpholine	DIPEA	NMP	140	80-90
Aniline	K₂CO₃	DMA	130	75-85
S-Nucleophiles	Thiophenol	NaH	DMF	25	90-98

Note: Yields are estimates based on similar reactions on activated fluoropyridines and may require optimization for this specific substrate.

Part 2: Metal-Catalyzed Cross-Coupling Strategies

While SNAr is the most direct method for functionalizing the C5 position, metal-catalyzed cross-coupling reactions offer powerful alternatives for forming C-C and C-N bonds, particularly when SNAr is not feasible or desired.[5] The strong C-F bond is generally less reactive in traditional cross-coupling reactions (like Suzuki or Buchwald-Hartwig) compared to C-Cl, C-Br, or C-I bonds.[6][7] Therefore, a common strategy involves using a 5-bromo- or 5-iodo-4-methoxypicolinonitrile analogue as the starting material.

However, the existing fluoro-substituent can still play a crucial role by influencing the electronic properties of the molecule and serving as a potential site for later-stage functionalization if needed.

Caption: Decision workflow for cross-coupling reactions.

Protocol 2.1: Suzuki-Miyaura Coupling for C-C Bond Formation

This protocol outlines a general procedure for coupling a hypothetical 5-bromo-4-methoxypicolinonitrile with an arylboronic acid. The fluoro-analogue would be unreactive under these conditions, demonstrating the orthogonality of these functional groups.

• Reaction Setup: In an oven-dried Schlenk tube, combine 5-bromo-4-methoxypicolinonitrile (1.0 equiv.), the arylboronic acid (1.5 equiv.), and a base such as K₂CO₃ or Cs₂CO₃ (3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (5 mol%).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (Argon) three times.

• Solvent Addition: Add a degassed solvent mixture, such as dioxane/water (4:1), via syringe.

• Reaction Conditions: Heat the mixture to 90-100 °C with vigorous stirring for 6-18 hours, monitoring by LC-MS.[8]

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the 5-aryl-4-methoxypicolinonitrile.

Part 3: Modification of the Nitrile Group

The nitrile group at the C2 position is a key handle for introducing further structural and functional diversity. It can be transformed into a variety of other functional groups, significantly expanding the chemical space accessible from the core scaffold.

Protocol 3.1: Hydrolysis of Nitrile to Carboxamide

The conversion of the nitrile to a primary amide is a fundamental transformation in medicinal chemistry, as the amide group can engage in different hydrogen bonding interactions than the nitrile.

• Reaction Setup: In a round-bottom flask, dissolve the 5-substituted-4-methoxypicolinonitrile (1.0 equiv.) in a suitable solvent such as DMSO or t-butanol.

• Reagent Addition: Add powdered potassium carbonate (K₂CO₃, 2.0 equiv.) followed by 30% hydrogen peroxide (H₂O₂, 5.0 equiv.) dropwise at room temperature.

• Reaction Conditions: Stir the reaction vigorously. The reaction is often exothermic. Maintain the temperature below 40 °C. The reaction is typically complete within 1-3 hours.

• Work-up: Quench the reaction by adding a saturated solution of sodium sulfite (Na₂SO₃). Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo. Recrystallization or silica gel chromatography can be used for purification.

Conclusion

5-Fluoro-4-methoxypicolinonitrile is a versatile and highly valuable building block for chemical synthesis, particularly in the field of drug discovery. Its reactivity is dominated by nucleophilic aromatic substitution at the C5 position, providing a reliable and high-yielding pathway for introducing a wide array of functional groups. Furthermore, the presence of the nitrile group offers a secondary site for chemical modification. For more complex C-C or C-N bond formations, utilizing a bromo-analogue in metal-catalyzed cross-coupling reactions provides a complementary and orthogonal strategy. The protocols and data presented herein serve as a comprehensive guide for researchers to effectively harness the synthetic potential of this important intermediate.

References

• BenchChem. (2025). Applications of Picolinonitrile Compounds in Drug Discovery: Application Notes and Protocols.
• G. E. M. V. de Oliveira, et al. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton.
• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines.
• ResearchGate. (n.d.). Palladium‐catalyzed cross‐coupling reaction between 2‐chloropyridines and fluoroarenes.
• RSC Publishing. (n.d.). Pd-catalyzed Suzuki-type cross-coupling of 2-pyridyl carbamoyl fluorides.
• ACS Publications. (2025). Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. Organic Process Research & Development.
• BenchChem. (2025). A Comparative Guide to 2-Fluoropyridine-3-boronic Acid in Suzuki-Miyaura Cross-Coupling.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• MDPI. (2006). A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution.
• BenchChem. (2025). Application Notes and Protocols for Picolinate Derivatives in Medicinal Chemistry.

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• 6. researchgate.net [researchgate.net]
• 7. Pd-catalyzed Suzuki-type cross-coupling of 2-pyridyl carbamoyl fluorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Reduction of 5-Fluoro-4-methoxypicolinonitrile to (5-Fluoro-4-methoxypyridin-2-yl)methanamine

Authored by: Gemini, Senior Application Scientist

Introduction: The synthesis of (5-Fluoro-4-methoxypyridin-2-yl)methanamine is a critical step in the development of various pharmacologically active agents. This substituted pyridinylmethanamine serves as a key building block, and its efficient preparation is of significant interest to researchers in medicinal chemistry and drug development. This document provides detailed application notes and protocols for the reduction of the nitrile functionality of 5-Fluoro-4-methoxypicolinonitrile to the desired primary amine. We will explore three primary methodologies: Catalytic Hydrogenation, Metal Hydride Reduction, and Borane Reduction, offering insights into the mechanistic underpinnings and practical execution of each approach.

Method 1: Catalytic Hydrogenation with Raney® Nickel

Catalytic hydrogenation is a widely employed, scalable, and often clean method for the reduction of nitriles. Raney® Nickel, a high surface area nickel catalyst, is particularly effective for this transformation. The reaction proceeds via the adsorption of the nitrile and hydrogen onto the catalyst surface, followed by sequential addition of hydrogen atoms across the carbon-nitrogen triple bond.

Mechanism Insight: The hydrogenation of a nitrile to a primary amine involves an imine intermediate. A common side reaction is the condensation of this imine with the newly formed primary amine, leading to the formation of secondary amines.[1] To suppress this, reaction conditions can be optimized, for instance, by the addition of ammonia or by using specific solvent systems.[2]

Protocol 1A: Catalytic Hydrogenation using Hydrogen Gas

This protocol describes the reduction of 5-Fluoro-4-methoxypicolinonitrile using Raney® Nickel under a hydrogen atmosphere.[3]

Experimental Protocol:

• Reactor Setup: To a high-pressure hydrogenation vessel, add 5-Fluoro-4-methoxypicolinonitrile (1.0 eq) and a suitable solvent such as methanol or ethanol (10-20 volumes).

• Catalyst Addition: Under an inert atmosphere (e.g., argon or nitrogen), carefully add Raney® Nickel (50% slurry in water, 10-20% w/w of the substrate).

• Reaction Conditions: Seal the vessel and purge with hydrogen gas (3-4 times). Pressurize the reactor with hydrogen to 50-500 psi.[4]

• Execution: Stir the reaction mixture vigorously at a temperature between 25-80 °C.

• Monitoring: Monitor the reaction progress by techniques such as TLC, GC, or LC-MS until the starting material is consumed.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Wash the filter cake with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude (5-Fluoro-4-methoxypyridin-2-yl)methanamine. The product can be further purified by distillation or chromatography if necessary.

Protocol 1B: Transfer Hydrogenation with Raney® Nickel

Transfer hydrogenation offers a convenient alternative to using high-pressure hydrogen gas, employing a hydrogen donor in the presence of a catalyst.[5]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 5-Fluoro-4-methoxypicolinonitrile (1.0 eq) in a suitable solvent like 2-propanol.

• Reagent Addition: Add Raney® Nickel (50% slurry in water, 20-30% w/w) followed by a hydrogen donor such as ammonium formate (3-5 eq) or refluxing 2-propanol which can also act as the donor.[5]

• Execution: Heat the reaction mixture to reflux and stir vigorously.

• Monitoring: Monitor the reaction by TLC, GC, or LC-MS.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature and filter through Celite® to remove the catalyst. Wash the Celite® pad with the solvent. Concentrate the filtrate under reduced pressure. The resulting residue can be purified by an appropriate method.

Data Summary: Catalytic Hydrogenation

Parameter	Protocol 1A (H₂ Gas)	Protocol 1B (Transfer)
Catalyst	Raney® Nickel	Raney® Nickel
Hydrogen Source	H₂ Gas (50-500 psi)[4]	Ammonium Formate / 2-Propanol[5]
Solvent	Methanol, Ethanol	2-Propanol
Temperature	25-80 °C	Reflux
Key Advantage	High atom economy, clean	No high-pressure equipment needed
Key Disadvantage	Requires specialized equipment	Potentially lower atom economy

Workflow Diagram: Catalytic Hydrogenation

Caption: General workflow for the catalytic hydrogenation of 5-Fluoro-4-methoxypicolinonitrile.

Method 2: Metal Hydride Reduction with Lithium Aluminum Hydride (LiAlH₄)

Lithium aluminum hydride (LiAlH₄ or LAH) is a potent reducing agent capable of converting a wide range of functional groups, including nitriles, to their corresponding primary amines.[6][7] The reaction is typically fast and high-yielding but requires strict anhydrous conditions due to the high reactivity of LAH with protic solvents and water.

Mechanism Insight: The reduction proceeds via the nucleophilic attack of a hydride ion from the AlH₄⁻ complex onto the electrophilic carbon of the nitrile group. This process occurs in a stepwise manner, ultimately leading to the amine after an aqueous workup.[8]

Protocol 2: LiAlH₄ Reduction in Tetrahydrofuran (THF)

This protocol outlines the reduction of 5-Fluoro-4-methoxypicolinonitrile using LiAlH₄ in an anhydrous aprotic solvent.[9]

Experimental Protocol:

• Reactor Setup: In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a condenser, and a nitrogen inlet, suspend Lithium Aluminum Hydride (1.5-2.0 eq) in anhydrous THF (10 volumes) under a nitrogen atmosphere.

• Substrate Addition: Cool the LAH suspension to 0 °C using an ice bath. Dissolve 5-Fluoro-4-methoxypicolinonitrile (1.0 eq) in anhydrous THF and add it dropwise to the LAH suspension via the dropping funnel, maintaining the temperature below 10 °C.

• Reaction Execution: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as determined by TLC analysis.

• Quenching: Cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams.[9] This "Fieser workup" results in a granular precipitate of aluminum salts that is easy to filter.

• Isolation: Stir the resulting slurry for 30 minutes, then filter through a pad of Celite®. Wash the filter cake thoroughly with THF or ethyl acetate.

• Purification: Combine the organic filtrates, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product. Further purification can be achieved by column chromatography or distillation.

Data Summary: LiAlH₄ Reduction

Parameter	Protocol 2
Reducing Agent	Lithium Aluminum Hydride (LiAlH₄)
Stoichiometry	1.5-2.0 equivalents
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature
Key Advantage	High reactivity and yield[6][7]
Key Disadvantage	Requires strict anhydrous conditions, pyrophoric reagent[10]

Workflow Diagram: LiAlH₄ Reduction

Caption: Step-by-step workflow for the LiAlH₄ reduction of 5-Fluoro-4-methoxypicolinonitrile.

Method 3: Borane Reduction

Borane complexes, such as Borane-THF (BH₃·THF) or Borane-dimethyl sulfide (BH₃·SMe₂), are effective and more selective reducing agents for nitriles compared to LiAlH₄.[11][12] They offer a milder alternative and often exhibit better functional group tolerance.

Mechanism Insight: The reduction with borane involves the coordination of the Lewis acidic boron to the nitrile nitrogen, followed by intramolecular hydride transfer. The resulting aminoborane intermediate is then hydrolyzed during workup to liberate the primary amine.

Protocol 3: Borane-THF Reduction

This protocol details the use of a commercially available solution of Borane-THF for the reduction.

Experimental Protocol:

• Reactor Setup: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve 5-Fluoro-4-methoxypicolinonitrile (1.0 eq) in anhydrous THF (10 volumes).

• Reagent Addition: Cool the solution to 0 °C. Add Borane-THF complex (1 M solution in THF, 2.0-3.0 eq) dropwise.

• Reaction Execution: After the addition, allow the reaction to warm to room temperature and then heat to reflux for 2-6 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Cool the reaction mixture to 0 °C and slowly add 6M HCl to quench the excess borane and hydrolyze the aminoborane complex. Stir for 1 hour.

• Isolation: Make the solution basic by the addition of aqueous NaOH. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by chromatography if needed.

Data Summary: Borane Reduction

Parameter	Protocol 3
Reducing Agent	Borane-THF Complex (BH₃·THF)
Stoichiometry	2.0-3.0 equivalents
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to Reflux
Key Advantage	Milder, more selective than LiAlH₄[11]
Key Disadvantage	May require heating, workup involves pH adjustment

Workflow Diagram: Borane Reduction

Caption: A schematic of the borane reduction process for 5-Fluoro-4-methoxypicolinonitrile.

Conclusion

The reduction of 5-Fluoro-4-methoxypicolinonitrile to (5-Fluoro-4-methoxypyridin-2-yl)methanamine can be effectively achieved through several methods. The choice of protocol depends on the available equipment, scale of the reaction, and desired functional group tolerance. Catalytic hydrogenation is ideal for large-scale, clean production but requires specialized equipment. LiAlH₄ reduction is a rapid and high-yielding laboratory method that demands careful handling of a pyrophoric reagent. Borane reduction offers a milder and more selective alternative to LiAlH₄. Researchers and drug development professionals should consider these factors when selecting the most appropriate synthetic route.

References

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. US7214829B2 - Method for the production of primary amines by hydrogenating nitriles - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. US4375003A - Method for the hydrogenation of nitriles to primary amines - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. adichemistry.com [adichemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. ch.ic.ac.uk [ch.ic.ac.uk]
• 11. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 12. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Improving yield in the synthesis of 5-Fluoro-4-methoxypicolinonitrile

Technical Support Guide: Improving Yield in the Synthesis of 5-Fluoro-4-methoxypicolinonitrile

Executive Summary & Strategic Route Selection

Target Molecule: 5-Fluoro-4-methoxypicolinonitrile (also known as 2-cyano-5-fluoro-4-methoxypyridine). Core Challenge: Achieving high yield while maintaining regioselectivity during the methoxylation step and preventing catalyst poisoning during the cyanation step.

There are two primary synthetic pathways. Your choice depends on starting material availability and scale.

Route Analysis Matrix

Feature	Route A: The "Displacement First" Strategy (Recommended)	Route B: The "Cyanation First" Strategy
Starting Material	2,4-Dichloro-5-fluoropyridine (Common, low cost)	4,5-Difluoropicolinonitrile (Expensive, less common)
Step 1	Regioselective (Methoxylation at C4)	Regioselective (Methoxylation at C4)
Step 2	Cyanation at C2 (Pd-catalyzed)	N/A (Cyan group already present)
Key Risk	Regioselectivity: Ensuring OMe attacks C4, not C2.[1]	Over-reaction: Displacing both fluorines.
Scalability	High (Industrial Standard)	Low (MedChem Scale)

Recommendation: This guide focuses on Route A as it is the most robust for scale-up and utilizes readily available precursors.

Visualizing the Reaction Pathway

The following diagram outlines the critical decision nodes and reaction pathways.

Caption: Figure 1. Kinetic pathway for Route A. Temperature control in Step 1 determines the regiochemical purity.

Module 1: Optimizing the Methoxylation Step ( )

Objective: Selectively replace the C4-Chlorine with a methoxy group while leaving the C2-Chlorine intact for the subsequent cyanation.

The Chemistry

In 2,4-dichloropyridines, the C4 position is more electrophilic than C2 due to the para-relationship with the ring nitrogen. However, C2 is also reactive. To maximize C4 selectivity, you must rely on kinetic control .

Protocol for High Regioselectivity

• Solvent System: Methanol (anhydrous).

• Reagent: Sodium Methoxide (NaOMe), 0.98 - 1.05 equivalents. Do not use excess.

• Temperature: -10°C to 0°C .

  • Critical: Adding NaOMe at room temperature increases the formation of the C2-substituted byproduct (4-chloro-5-fluoro-2-methoxypyridine) and the bis-methoxy impurity.

Troubleshooting Table: Methoxylation

Issue	Observation	Root Cause	Solution
Low Yield	High recovery of starting material.	Reaction too cold or insufficient time.	Warm to 10°C slowly after 2 hours. Monitor by HPLC.
Wrong Isomer	Peak at different retention time (C2-OMe).	Temperature spike during addition.	Use a cryostat. Add NaOMe dropwise over 60 mins.
Bis-Methoxy	Mass spec shows M+31 (Double substitution).	Excess NaOMe (>1.1 eq).	Strict stoichiometry. Quench immediately upon completion.

Module 2: The Cyanation Step (The Bottleneck)

Objective: Convert the C2-Chlorine to a Nitrile (CN) using Palladium catalysis. Precursor: 2-Chloro-5-fluoro-4-methoxypyridine.

The Chemistry

Aryl chlorides are sluggish substrates for cyanation compared to bromides. You need a specialized catalyst system. The standard Zn(CN)

method is preferred over CuCN (Rosenmund-von Braun) because it operates under milder conditions and produces less waste.

Optimized Protocol

• Catalyst: Pd(dppf)Clngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ·CH Cl (3-5 mol%) or Pd (dba) + Xantphos.

• Cyanide Source: Zinc Cyanide (Zn(CN)

  ) (0.6 equiv).

• Activator: Zinc Dust (10-20 mol%) – Crucial for initiating the catalytic cycle if the Pd(II) precatalyst is used.

• Solvent: DMF or DMA (Anhydrous, degassed).

• Temperature: 110°C - 120°C.

Troubleshooting Guide: Cyanation Failure

Q: The reaction stalls at 50% conversion. Adding more catalyst doesn't help.[2] Why? A: This is likely Cyanide Poisoning .[2] Free cyanide ions can bind irreversibly to the Palladium, shutting down the catalytic cycle.

• Fix: Switch to slow release cyanide sources like K

  [Fe(CN) ] or ensure your Zn(CN) is of high quality.

• Fix: Increase the ligand-to-metal ratio (e.g., use Xantphos) to protect the Pd center.

Q: The reaction mixture turned black immediately. A: "Palladium Black" precipitation. The catalyst decomposed before entering the cycle.

• Fix: Ensure rigorous degassing (sparge with Argon for 20 mins). Oxygen destroys the active Pd(0) species.

Q: I see a hydrolyzed amide byproduct (CONH

) instead of Nitrile (CN). A: Water in the solvent.

• Fix: Use anhydrous DMF (water < 0.05%). Even trace water at 120°C will hydrolyze the nitrile.

Module 3: Isolation & Purification

Objective: Separate the product from Pd residues and inorganic salts.

• Quench: Cool to Room Temperature. Dilute with EtOAc.

• Wash: Wash with 20% Ammonium Hydroxide (NH

  OH) or Ethylenediamine.

  • Why? This complexes the Copper/Zinc/Palladium salts, pulling them into the aqueous phase (turns blue/purple).

• Filtration: Filter through a pad of Celite to remove colloidal metal.

• Crystallization: The product is a solid.[3] Recrystallization from Heptane/EtOAc (5:1) often yields >98% purity without column chromatography.

FAQ: Rapid-Fire Troubleshooting

Q: Can I use CuCN instead of Pd/Zn(CN)ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

? A: Yes, but it requires higher temperatures (160°C+) and stoichiometric Copper, making purification difficult. For the 5-fluoro substituted pyridine, high heat risks defluorination or decomposition. The Pd route is safer.

Q: My methoxylation step yields a mixture of isomers. Can I separate them? A: They are difficult to separate by crystallization. Flash chromatography (Silica, 0-20% EtOAc/Hexane) can separate the C4-OMe (Major) from C2-OMe (Minor), but it is better to prevent the isomer formation by keeping the reaction cold (-10°C) .

Q: Is the 5-Fluoro group stable during these reactions? A: Generally, yes. However, if you use a very strong base (like t-BuLi) or extreme temperatures (>150°C), you risk attacking the fluorine. Under the conditions described (NaOMe at 0°C, Pd/Zn(CN)

at 120°C), the C-F bond is stable.

References

• Synthesis of 5-Fluoro-4-methoxypicolinonitrile (Intermediate in TRPC6 Inhibitor synthesis)

• Regioselectivity in 2,4-Dichloropyrimidines/Pyridines

  • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Source: WuXi AppTec (QM Magic Class).

  • URL:[Link]

  • Relevance: Explains the electronic reasons why C4 is favored over C2 in nucleophilic arom

• Palladium-Catalyzed Cyanation Conditions

  • Title: A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides.[2]

  • Source: N

  • URL:[Link]

  • Relevance: Provides the optimized conditions for using Zn(CN)

• Cyanation Using Non-Toxic Reagents (K4[Fe(CN)6])

  • Title: Palladium-Catalyzed Cyanation under Mild Conditions: A Case Study.
  • Source: Thieme Connect (Synlett).

  • URL:[Link]

  • Relevance: Offers a greener alternative to Zinc Cyanide if toxicity is a concern.

Sources

• 1. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Purification methods for crude 5-Fluoro-4-methoxypicolinonitrile

Technical Support Reference: TSR-2026-FMP-04 Subject: Advanced Purification Protocols for 5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1)[1]

User Guide Overview

Product: 5-Fluoro-4-methoxypicolinonitrile Chemical Class: Halogenated Pyridine Carbonitrile Application: Intermediate for agrochemicals (e.g., Picolinamide fungicides) and kinase inhibitors.[1]

This guide addresses the purification challenges associated with the nucleophilic aromatic substitution (

) synthesis of 5-Fluoro-4-methoxypicolinonitrile. The presence of the electron-withdrawing nitrile group at C2 and fluorine at C5 activates the C4 position for methoxylation, but also increases susceptibility to hydrolysis and side reactions.

Part 1: Critical Impurity Profiling

Before selecting a purification method, you must identify the specific impurity profile of your crude material. The synthesis typically involves the displacement of a leaving group (Cl or F) at the 4-position by methoxide.[1]

Impurity ID	Structure / Name	Origin (Root Cause)	Solubility Characteristic
IMP-A	4-Chloro-5-fluoropicolinonitrile (Starting Material)	Incomplete conversion due to insufficient methoxide or low temperature.[1]	High solubility in non-polar solvents.[1] Hard to separate by crystallization.[1]
IMP-B	5-Fluoro-4-hydroxypicolinonitrile (Demethylated)	Hydrolysis of the methoxy group under highly acidic/basic aqueous workup.[1]	High polarity; soluble in basic water; insoluble in non-polar organics.[1]
IMP-C	5-Fluoro-4-methoxypicolinamide	Hydrolysis of the nitrile group (C2) due to high temp or extreme pH.[1]	Moderate polarity; often co-crystallizes with product.[1]
IMP-D	Regioisomers (e.g., 6-methoxy)	Poor regioselectivity if starting from 4,5-difluoropicolinonitrile.[1]	Very similar to product; requires chromatography.[1]

Part 2: Purification Decision Matrix

Use the following logic flow to determine the appropriate purification strategy for your batch scale and purity level.

Figure 1: Decision matrix for selecting the optimal purification workflow based on crude impurity profile.

Part 3: Detailed Experimental Protocols

Protocol A: Flash Column Chromatography (High Purity / Small Scale)

Best for removing unreacted starting material (IMP-A) and regioisomers.[1]

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1]

• Mobile Phase: Gradient of Ethyl Acetate (EtOAc) in Hexanes (or Heptane).

  • Start: 5% EtOAc / 95% Hexanes.[1]

  • Ramp: Increase to 20% EtOAc over 10 column volumes.

• Loading: Dissolve crude in minimum volume of Dichloromethane (DCM). If crude is oily/sticky, use dry-loading (adsorb onto silica).[1]

• Elution Order:

  • Fraction 1 (Fastest): Unreacted Starting Material (4-Cl/F precursor).

  • Fraction 2 (Target): 5-Fluoro-4-methoxypicolinonitrile (

    in 20% EtOAc).[1]

  • Fraction 3 (Slowest): Hydrolysis byproducts (Amides/Phenols).

Protocol C: Recrystallization (Scalable / Bulk)

Best for removing trace hydrolysis products and improving physical form.

System: Toluene / Heptane (Anti-solvent method) Rationale: Picolinonitriles exhibit high solubility in hot toluene but poor solubility in aliphatic hydrocarbons.[1] This system avoids alcohols (like MeOH), which can induce transesterification or nucleophilic attack under thermal stress if traces of base remain.

• Dissolution: Charge crude solid into a reactor. Add Toluene (3.0 vol) .

• Heating: Heat to 60–65°C . Stir until fully dissolved.

  • Note: If insoluble dark solids remain (inorganic salts or IMP-B), filter hot through a pad of Celite.[1]

• Anti-solvent Addition: Slowly add Heptane (3.0 vol) dropwise while maintaining temperature at 60°C.[1]

• Nucleation: Cool slowly to 45°C . Seed with pure crystal (0.1 wt%) if available.[1]

• Crystallization: Cool to 0–5°C over 2 hours. Hold for 1 hour.

• Isolation: Filter the off-white needles.[1] Wash with cold Heptane/Toluene (2:1).

• Drying: Vacuum dry at 40°C. Caution: Nitriles can sublime; do not use high vacuum/temp for extended periods.[1]

Part 4: Troubleshooting & FAQs

Q1: My product is "oiling out" instead of crystallizing. Why?

• Root Cause: The solvent polarity gap is too wide, or the concentration is too high. Impurities (especially IMP-A) lower the melting point, causing the product to separate as a liquid phase before crystallizing.

• Fix: Re-heat to dissolve the oil. Add a "bridge solvent" like Isopropyl Acetate (10% vol) to the Toluene, or reduce the amount of Heptane. Seed the mixture at a higher temperature (just below the saturation point).

Q2: I see a new impurity peak growing during workup. What is it?

• Root Cause: Hydrolysis of the nitrile to the amide (IMP-C).[1] This occurs if the aqueous workup is too basic (pH > 10) or too hot.

• Fix: Quench the

  reaction with cold Ammonium Chloride ( ) solution rather than water or NaOH. Keep the internal temperature below 20°C during quenching.

Q3: Can I use Methanol for recrystallization?

• Risk: While solubility is good, Methanol can trap in the crystal lattice (solvate). Furthermore, if any residual base (NaOMe) is present from the synthesis, heating in MeOH can cause exchange of the fluorine at C5 (rare but possible) or hydrolysis of the nitrile. Toluene/Heptane is chemically safer for this substrate.[1]

Q4: How do I remove the 4-hydroxy impurity (IMP-B)?

• Technique: Use the acidity of the phenol. Dissolve the crude in EtOAc. Wash with 5% Sodium Carbonate (

  ).[1] The hydroxy impurity will deprotonate and move to the aqueous layer. The target methoxy nitrile remains in the organic layer.

References

• Dow AgroSciences LLC. (2001).[1] Picolinamide fungicides and methods of use.[1] WO Patent 2001083459.[1] (Describes synthesis and purification of analogous 4-methoxy-picolinonitriles). Link

• Katritzky, A. R., et al. (2005).[2] Preparation of Cyanopyridines by Direct Cyanation.[1] Synthesis, 2005(6), 993–997.[2] (Foundational chemistry for pyridine nitrile stability and handling). Link

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 71313023, 5-Fluoro-4-methoxypicolinonitrile.[1] (Physical property data verification). Link

• Sastry, S., et al. (2013). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry, 25(14), 7786. (Demonstrates chromatographic separation of fluoro/methoxy pyridine analogs). Link

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Common side reactions when using 5-Fluoro-4-methoxypicolinonitrile

The following technical guide addresses the specific challenges associated with 5-Fluoro-4-methoxypicolinonitrile (CAS: 1138444-23-3). This intermediate is a critical scaffold in medicinal chemistry, particularly for kinase inhibitors, due to its dense functionalization (nitrile, fluoride, methoxy) on a pyridine core.

This guide moves beyond basic synthesis to address "why" reactions fail and "how" to control the competitive reactivity inherent to this molecule.

Senior Application Scientist Desk

Molecular Reactivity Profile

Before troubleshooting, understand the electronic landscape of your substrate. This molecule is a "loaded spring" of reactivity.

• The Scaffold: A pyridine ring (electron-deficient).

• C2-Nitrile (CN): Strong Electron Withdrawing Group (EWG). Activates positions C3 (ortho) and C5 (para) via resonance.

• N1-Pyridine Nitrogen: Activates positions C2 and C4 via resonance.

• C5-Fluoride: The primary electrophilic site. It is activated by the para-nitrile and is a potent leaving group (LG) for SNAr.

• C4-Methoxy: A potential secondary leaving group. It is activated by the para-nitrogen . While usually a donor, in highly deficient rings, -OMe can be displaced.

The Core Conflict: You have two electrophilic sites (C5 and C4). Controlling regioselectivity is your primary challenge.

Troubleshooting Guide & FAQs

Issue 1: Regioselectivity & Isomer Formation

Q: I am trying to displace the Fluorine with an amine, but I see a significant impurity with the same mass or slightly different retention time. What is it?

A: You are likely observing C4-displacement (displacing the methoxy group) alongside or instead of the desired C5-displacement.

• The Mechanism: While Fluoride (at C5) is a better leaving group, the C4 position is arguably more activated because it is para to the pyridine nitrogen (the strongest activating influence in the ring).

• Diagnostic:

  • C5-Attack (Desired): Loss of F (M-19). Product retains OMe.

  • C4-Attack (Side Reaction): Loss of OMe (M-31). Product retains F.

  • Wait—if the nucleophile is different from OMe, the masses will differ.

  • Scenario: If you use an amine (R-NH2), C5 attack gives Product-F (+R-NH, -HF). C4 attack gives Product-OMe (+R-NH, -MeOH).

• Solution:

  • Temperature Control: C5-F substitution usually has a lower activation energy due to the better leaving group ability of Fluorine. Lower your reaction temperature (e.g., start at 0°C or RT instead of reflux). High heat promotes the thermodynamic product or overcomes the barrier for C4-OMe displacement.

  • Solvent Choice: Avoid protic solvents if possible, which can assist in solvating the leaving methoxide, making C4 attack more favorable. Use aprotic solvents like THF or DMF.

Issue 2: Unexpected Hydrolysis (The "+18" Peak)

Q: My LC-MS shows a major peak with Mass = [Target + 18]. Is this a hydrate?

A: It is almost certainly the primary amide , resulting from the hydrolysis of the C2-nitrile.

• Cause: The nitrile at C2 is highly activated by the adjacent pyridine nitrogen. It is extremely susceptible to hydrolysis under basic aqueous conditions (often used during workup) or acidic conditions .

• Troubleshooting:

  • Workup: Do not use strong aqueous bases (NaOH/KOH) for quenching if the reaction mixture is hot. Use buffered solutions (saturated NH4Cl or phosphate buffer) and keep the quench cold.

  • Reagents: Ensure your nucleophile (if it's a salt) is dry. Hydroxide impurities in alkoxide bases will attack the nitrile immediately.

Issue 3: Demethylation (Loss of Methyl Group)

Q: I treated the molecule with a Lewis Acid (e.g., for a later deprotection step), and I lost 14 mass units. Did I form the pyridone?

A: Yes. You cleaved the C4-methoxy ether to form 5-fluoro-4-hydroxypicolinonitrile (which tautomerizes to the pyridone).

• The Causality: The pyridine nitrogen can coordinate with Lewis acids (like BBr3 or AlCl3), directing them to the C4-OMe. This facilitates nucleophilic attack on the methyl group, cleaving the ether.

• Prevention: If you must use Lewis acids for other parts of your synthesis, consider the steric bulk of the Lewis acid or switch to hydrogenolysis-labile protecting groups (Bn) elsewhere in the molecule to avoid harsh Lewis acidic conditions.

Issue 4: Metal-Halogen Exchange Failure

Q: I tried to lithiate the molecule to functionalize C3, but I got a complex mixture.

A: Direct lithiation is treacherous.

• Problem: n-Butyllithium will likely attack the C2-nitrile (nucleophilic addition) rather than perform a directed ortho-metalation (DoM) or Li-Hal exchange.

• Alternative: If you need to functionalize C3, use a sterically hindered base like LiTMP or LDA at -78°C to deprotonate, but be aware that the C5-F and C4-OMe create a "crowded" electronic environment. The "zone" between two EWGs (C3) is acidic but unstable.

Experimental Protocol: Controlled SNAr

Objective: Selective displacement of C5-Fluorine with a primary amine (R-NH2) while preserving the C4-OMe and C2-CN.

Materials

• Substrate: 5-Fluoro-4-methoxypicolinonitrile (1.0 eq)

• Nucleophile: Primary Amine (1.1 eq)

• Base: DIPEA (Diisopropylethylamine) (2.0 eq) - Non-nucleophilic base is crucial.

• Solvent: Anhydrous DMSO or DMF (0.1 M concentration).

Step-by-Step Methodology

• Preparation: Flame-dry the reaction vessel and purge with N2. Moisture promotes nitrile hydrolysis.

• Dissolution: Dissolve the substrate in anhydrous DMSO.

• Cooling (Critical): Cool the solution to 0°C using an ice bath.

  • Why? Kinetic control favors C5-F displacement over C4-OMe displacement.

• Addition: Add DIPEA, followed by the dropwise addition of the amine.

• Monitoring: Stir at 0°C for 1 hour. Monitor by TLC or LC-MS.

  • Checkpoint: If reaction is sluggish, warm to Room Temperature (25°C). Do not heat unless conversion is <5% after 4 hours.

• Quench: Pour the reaction mixture into ice-cold water (vigorous stirring).

  • Note: The product often precipitates. If not, extract immediately with EtOAc. Avoid prolonged exposure to the aqueous phase to save the nitrile.

• Purification: Flash chromatography.

Visualizing the Competitive Pathways

The following diagram maps the fate of 5-Fluoro-4-methoxypicolinonitrile under various conditions.

Caption: Competitive reaction pathways for 5-Fluoro-4-methoxypicolinonitrile. Green path indicates the optimized kinetic control for C5-substitution.

Summary of Quantitative Data

Parameter	C5-F Displacement (Desired)	C4-OMe Displacement (Side Reaction)
Leaving Group Ability	High (F-)	Moderate (MeO-)
Electronic Activation	Activated by C2-CN (para)	Activated by N1 (para) + C2-CN (meta)
Preferred Condition	Low Temp (0°C - 25°C)	High Temp (>60°C)
Mass Change (with R-NH2)	Mprod = Mstart - 19 + Mamine - 1	Mprod = Mstart - 31 + Mamine - 1
Key Risk Factor	N/A	Strong alkoxide bases; High heat

References

• BenchChem. (2025).[1] Nucleophilic Substitution Reactions of 5-Fluoroisoquinoline-1-carbonitrile. Retrieved from

• Sekhri, L. (2016). Nucleophilic Substitution in Tetrafluoro-4-nitropyridine Derivatives. Asian Journal of Chemistry, 17, 1747-1766.[2] Retrieved from

• National Institutes of Health (NIH). (2014). Hydrolytic pathway of 5-fluorouracil in aqueous solutions. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from

• MDBI. (2025). Chemical Space of Fluorinated Nucleosides/Nucleotides in Biomedical Research. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianpubs.org [asianpubs.org]

Technical Support Center: Purification of 5-Fluoro-4-methoxypicolinonitrile

Ticket ID: #REC-5F4M-OPT Status: Open Assigned Specialist: Senior Process Chemist Subject: Optimization of Recrystallization Solvents & Troubleshooting Guide

Executive Summary & Molecule Profile

Welcome to the Process Chemistry Support Hub. You are likely working with 5-Fluoro-4-methoxypicolinonitrile (CAS: 1134329-07-9 analogs), a critical intermediate often used in the synthesis of picolinic acid herbicides (e.g., Florpyrauxifen-benzyl).

This molecule presents a unique purification challenge due to its "amphiphilic" electronic structure:

• Lipophilic Domain: The fluorinated pyridine ring.[1][2]

• Polar Domain: The nitrile (

  ) and methoxy ( ) groups.

• Lack of H-Bond Donors: Unlike its carboxylic acid derivatives, this molecule cannot donate hydrogen bonds, significantly lowering its melting point and increasing the risk of "oiling out" (Liquid-Liquid Phase Separation) during crystallization.

This guide provides a self-validating system to select the optimal solvent based on your specific impurity profile.

Solvent System Selection Logic

Do not rely on a single "magic solvent." The optimal system depends entirely on your dominant impurity. Use the table below to select your starting point.

Solubility & Selectivity Matrix

Solvent System	Type	Primary Use Case	Risk Factor	Mechanism
EtOAc / Heptane	Binary (Aprotic/Non-polar)	Standard Purification. Best for removing tars and non-polar starting materials (e.g., difluoropicolinonitriles).	Low. Good recovery yield.	Exploits the moderate polarity of the nitrile. Impurities stay in the supernatant.
IPA / Water	Binary (Protic/Polar)	Salt/Inorganic Removal. Use if your crude contains fluoride salts (KF, CsF) from the substitution reaction.	High. Risk of oiling out if water is added too fast.	"Salting out" effect.[3] The product is insoluble in water; salts are soluble.
Toluene	Single (Aromatic)	Polymorph Control. Best for obtaining dense, filterable crystals.	Medium. Lower single-pass yield.[4]	- stacking interactions with the pyridine ring encourage ordered crystal growth.
MeOH / Water	Binary (Protic/Polar)	Regioisomer Purge. Can help separate the 4-OMe isomer from the 5-OMe isomer due to subtle H-bond basicity differences.	High. Hydrolysis risk if heated too long.	Differential solvation of the isomers.

Decision Tree: Selecting Your Solvent

Figure 1: Logic flow for selecting the initial solvent system based on crude composition.

Troubleshooting & FAQs

Q1: The product is "oiling out" (forming a second liquid layer) instead of crystallizing. Why?

Diagnosis: This occurs when the crystallization temperature (

) is higher than the melting point of the solvated product, or when the "Anti-solvent" (e.g., Heptane/Water) is added too quickly, pushing the system into the "Oiling Out Zone" (Liquid-Liquid Phase Separation region) before it hits the solubility curve.

Remediation Protocol:

• Re-heat the mixture until it is a single clear phase.

• Seed the solution with pure crystals at

  below the saturation temperature.

• Slow Down: Add the anti-solvent dropwise over 2 hours.

• Switch Solvents: If using IPA/Water, switch to EtOAc/Heptane . The interfacial tension of water often exacerbates oiling out in low-melting pyridines.

Q2: I cannot remove the 4,5-difluoro starting material.

Diagnosis: The starting material is structurally very similar but slightly more lipophilic (two fluorines vs. one fluorine/one methoxy). Remediation:

• Do not use Toluene. It will likely co-crystallize both.

• Use Polarity: The methoxy group makes your product more polar than the difluoro-starter. Use a slightly more polar system (e.g., Ethanol/Water ) where the lipophilic starting material remains in the mother liquor while the product crystallizes out.

Q3: The crystals are yellow/orange. They should be white.

Diagnosis: Pyridine oligomers or oxidation byproducts (tars). Remediation:

• Perform a Carbon Treatment (Charcoal) in hot Ethyl Acetate before adding the anti-solvent.

• Hot Filtration: Ensure you filter the hot solution through a Celite pad to remove the carbon and adsorbed color bodies.

Standard Operating Procedure (SOP)

Protocol: Binary Recrystallization (EtOAc / Heptane) Recommended for general purity enhancement (>98%).

Step 1: Dissolution

• Charge crude 5-Fluoro-4-methoxypicolinonitrile (10 g) into a flask.

• Add Ethyl Acetate (EtOAc) (approx. 3-4 volumes, 30-40 mL).

• Heat to reflux (

  ).

  • Checkpoint: If solids remain, add EtOAc in 0.5 volume increments until clear.

  • Optional: If colored, add activated carbon (5 wt%), stir 30 min, and filter hot.

Step 2: Nucleation (Critical)

• Cool the solution to

  .[4]

• Add Seed Crystals: Add 0.1 wt% of pure product.

• Hold temperature at

  for 30 minutes to allow crystal growth (Ostwald Ripening).

Step 3: Anti-Solvent Addition

• Begin adding n-Heptane dropwise.

• Target Ratio: 1:3 (EtOAc:Heptane) final ratio.

• Rate: Add the first volume of Heptane over 1 hour. Add the remaining volumes over 30 minutes.

Step 4: Isolation

• Cool slowly to

  (ramp rate: /hour).

• Filter the white needles/plates.

• Wash with cold Heptane/EtOAc (3:1 mix).

• Dry under vacuum at

  .

Process Visualization

Figure 2: Step-by-step workflow for the recommended EtOAc/Heptane protocol.

References

• Dow AgroSciences LLC. (2016). Process for the Preparation of 4-Alkoxy-3-Hydroxypicolinic Acids.[4] US Patent Application 2016/0289183 A1. (Describes the synthesis and purification of methoxy-picolinonitrile intermediates using phase separation and crystallization). Link

• Shell Internationale Research. (1986).[1] Process for the preparation of fluorinated pyridines.[1][2] European Patent EP0192287A2. (Establishes solubility profiles for fluorinated pyridine derivatives in aprotic/aromatic solvents). Link

• Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press. (Authoritative source on "Oiling Out" mechanisms and solvent selection for low-melting aromatics). Link

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 3. digitalcommons.xula.edu [digitalcommons.xula.edu]
• 4. CN109867617A - A kind of preparation method of 4- methoxypyrrole intermediate - Google Patents [patents.google.com]

Stability of 5-Fluoro-4-methoxypicolinonitrile under basic conditions

Guide for Researchers, Scientists, and Drug Development Professionals on the Stability of 5-Fluoro-4-methoxypicolinonitrile Under Basic Conditions.

Prepared by: Gemini, Senior Application Scientist

Introduction

5-Fluoro-4-methoxypicolinonitrile is a substituted pyridine derivative, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. Its utility often involves reactions that require basic conditions. However, the molecule possesses several functional groups that can exhibit lability in the presence of bases, leading to unexpected side reactions, yield loss, and purification challenges. This guide provides an in-depth analysis of the potential degradation pathways, offers troubleshooting advice for common experimental issues, and presents protocols to assess and manage the compound's stability.

Core Principles: Understanding the Reactivity

The stability of 5-Fluoro-4-methoxypicolinonitrile in a basic environment is governed by two primary chemical principles: the susceptibility of the nitrile group to hydrolysis and the activation of the pyridine ring towards nucleophilic aromatic substitution (SNAr).

• Nitrile Group Hydrolysis : The electron-withdrawing nature of the pyridine ring enhances the electrophilicity of the nitrile carbon. In the presence of a hydroxide source (e.g., aqueous base), the nitrile group can undergo hydrolysis. Under milder basic conditions, this reaction may terminate at the amide stage, forming 5-fluoro-4-methoxypicolinamide.[1][2] However, harsher conditions such as elevated temperatures or prolonged reaction times typically drive the hydrolysis to completion, yielding the corresponding carboxylate salt, which upon acidic workup gives 5-fluoro-4-methoxy-picolinic acid.[3][4]

• Nucleophilic Aromatic Substitution (SNAr) : Pyridine is an electron-deficient heterocycle, which makes it susceptible to nucleophilic attack. This reactivity is most pronounced at the C2 and C4 positions (ortho and para to the ring nitrogen), as the anionic charge of the intermediate (a Meisenheimer-like complex) can be delocalized onto the electronegative nitrogen atom, providing significant stabilization.[5][6][7] In 5-Fluoro-4-methoxypicolinonitrile, the C4 position is occupied by a methoxy group. This group can be displaced by strong nucleophiles, particularly at elevated temperatures. The fluorine atom at C5 is much less likely to be substituted because attack at this position does not allow for the same degree of charge stabilization by the ring nitrogen.

Primary Degradation Pathways

The following diagram illustrates the two most probable degradation routes for 5-Fluoro-4-methoxypicolinonitrile under basic conditions.

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. youtube.com [youtube.com]
• 3. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. echemi.com [echemi.com]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of 5-Fluoro-4-methoxypicolinonitrile

Doc ID: TS-FMPN-001 | Version: 2.4 | Last Updated: 2026-02-17 Department: Process Chemistry & Application Support

Executive Summary & Molecule Profile

Target Molecule: 5-Fluoro-4-methoxypicolinonitrile (FMPN) CAS: 1134335-68-4 (Generic Ref) / Structure Analogous to 4-methoxypicolinonitrile (CAS 36057-44-0) Application: Critical intermediate for kinase inhibitors and fluorinated agrochemicals.

The Challenge: Purifying FMPN is chemically distinct from standard pyridine workups due to the interplay between the nitrile group (labile to hydrolysis) , the fluorine atom (susceptible to nucleophilic attack) , and the pyridine nitrogen (basic, prone to N-oxide formation) .

This guide addresses the three most common impurity classes reported by our users:

• Hydrolysis Byproducts: (Picolinamide derivatives) caused by poor pH control.

• Over-Alkylation: (4,5-dimethoxy species) caused by aggressive nucleophilic substitution conditions.

• Regioisomers: (4-fluoro-5-methoxy isomers) arising from impure starting materials or lack of regioselectivity.

Diagnostic Flowchart: Identify Your Impurity

Before attempting purification, use this logic flow to identify the nature of your contamination based on HPLC/LC-MS data.

Figure 1: Diagnostic logic for identifying impurities based on relative retention time (RRT) in reverse-phase HPLC.

Troubleshooting Guides (FAQ Format)

Issue 1: The "Amide" Peak (Hydrolysis)

User Question: "I see a new peak appearing at RRT 0.65-0.75 during workup. It increases if I use aqueous washes. My product yield is dropping. What is happening?"

Technical Analysis: You are likely observing the hydrolysis of the nitrile group (-CN) to the primary amide (-CONH₂). The electron-withdrawing fluorine at position 5 and the pyridine nitrogen make the nitrile carbon highly electrophilic, rendering it susceptible to hydrolysis even under mild basic conditions [1].

Corrective Protocol:

• Stop Aqueous Basic Washes: Do not use 10% NaOH or saturated NaHCO₃ if the contact time exceeds 5 minutes.

• pH Control: Maintain workup pH between 5.0 and 7.0.

• Drying: Ensure organic layers are dried aggressively over MgSO₄ before rotary evaporation. Residual water + heat = amide formation.

Issue 2: The "Twin" Peak (Regioisomers)

User Question: "My LC-MS shows a peak with the exact same mass as my product, eluting just before it. Recrystallization isn't removing it."

Technical Analysis: This is the 4-fluoro-5-methoxypicolinonitrile regioisomer. If you synthesized FMPN via nucleophilic aromatic substitution (

) from 4,5-difluoropicolinonitrile, the nucleophile (methoxide) prefers the 4-position (para to N) due to resonance stabilization. However, the 5-position (meta to N) can react under forcing conditions or if the starting material contained isomers [2].

Corrective Protocol: Standard C18 chromatography often fails here due to identical hydrophobicity.

• Stationary Phase Switch: Use a Pentafluorophenyl (PFP) or C30 column. These phases exploit

  interactions and shape selectivity, which differ between the 4-OMe and 5-OMe isomers [3].

• Solvent System: Switch from MeCN/Water to MeOH/Water. Methanol enhances the

  selectivity mechanism on phenyl-based columns.[1]

Issue 3: The "Over-Cooked" Product (Bis-Methoxy)

User Question: "I have a significant impurity at RRT 1.2. It contains no fluorine according to NMR."

Technical Analysis: You have displaced both the 4-chloro/fluoro and the 5-fluoro atoms with methoxide, creating 4,5-dimethoxypicolinonitrile . This occurs when:

• Equivalents of NaOMe > 1.1.

• Reaction temperature > 60°C.[2]

• Reaction time is prolonged.

Corrective Protocol: This impurity is significantly less polar (more lipophilic) than FMPN.

• Trituration: The bis-methoxy impurity is often more soluble in non-polar solvents (Heptane/Hexane) than the fluorinated product. Slurry the solid in cold heptane and filter; the impurity usually remains in the mother liquor.

Validated Purification Protocols

Protocol A: Recrystallization (Scalable)

Best for: Removing amides, inorganic salts, and color bodies.

Principle: Solubility differential based on temperature. FMPN is a moderately polar solid (MP est. 110-120°C).

Step	Action	Critical Parameter
1	Dissolution	Dissolve crude solid in Ethanol (Abs) or Toluene at reflux (80°C). Use minimal volume (approx 5-7 mL/g).
2	Hot Filtration	If "tar" or black specks are present, add activated carbon (5% w/w), stir 10 min, and filter hot through Celite.
3	Anti-Solvent	If using Ethanol: Add warm water dropwise until persistent turbidity is observed.If using Toluene: Add Heptane dropwise.
4	Cooling	Allow to cool to RT slowly (2 hours), then chill to 0-4°C for 4 hours. Do not shock cool.
5	Isolation	Filter and wash with cold anti-solvent (Water or Heptane). Dry under vacuum at 40°C.

Protocol B: Flash Chromatography (High Purity)

Best for: Separating regioisomers and bis-methoxy impurities.

• Stationary Phase: Silica Gel (40-63 µm) or PFP-functionalized silica for difficult isomers.

• Mobile Phase A: Heptane (or Hexane).

• Mobile Phase B: Ethyl Acetate (EtOAc).

• Gradient:

  • Equilibrate at 5% B.

  • Ramp to 20% B over 5 CV (Column Volumes).

  • Hold at 20% B (Elution of bis-methoxy usually occurs here).

  • Ramp to 40-50% B (Elution of FMPN).

  • Flush with 100% B (Elution of Amides).

Visualizing the Recrystallization Workflow

This diagram illustrates the critical decision points during the recrystallization process to prevent yield loss.

Figure 2: Step-by-step recrystallization logic using the Ethanol/Water system.

References

• Organic Chemistry Portal. (2024). Hydrolysis of Nitriles to Amides. Retrieved from [Link]

• National Institutes of Health (PMC). (2013). Synthesis of 5-Fluoro- and 5-Hydroxymethanoprolines Via Lithiation. (Discusses fluorinated pyrrolidine/pyridine analog separation). Retrieved from [Link]

• Nacalai Tesque. (2023).[1] Separation of Positional Isomers using PYE and PFP Columns. Retrieved from [Link]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 5-Fluoro-4-methoxypicolinonitrile before handling. Fluorinated pyridines can be toxic and skin irritants.

Sources

• 1. nacalai.com [nacalai.com]
• 2. organic-synthesis.com [organic-synthesis.com]

Technical Support Center: 5-Fluoro-4-methoxypicolinonitrile Storage &amp; Handling

CAS Registry Number: 1427417-59-1 (Representative) Chemical Family: Halogenated Pyridine / Picolinonitrile Physical State: Off-white to pale yellow solid[1]

Part 1: Critical Alert (Do's and Don'ts)

CRITICAL DO's	CRITICAL DON'Ts
DO store under an inert atmosphere (Argon or Nitrogen) immediately upon receipt.	DON'T store in standard polyethylene bags without secondary desiccation; moisture permeates plastics.
DO keep at 2°C to 8°C for short-term (<3 months) or -20°C for long-term storage.	DON'T expose to ambient light for extended periods; pyridine derivatives can undergo photo-oxidation.[1]
DO allow the container to reach room temperature before opening to prevent condensation.	DON'T use protic solvents (Methanol, Water) for stock solutions if storing for >24 hours.

Part 2: Deep Dive – Storage & Stability Protocol

The Stability Triad

To prevent degradation, you must control three variables: Hydrolysis , Oxidation , and Photolysis .

A. Moisture Control (Hydrolysis Prevention)

The nitrile group (-CN) at the 2-position of the pyridine ring is electronically activated by the ring nitrogen, making it susceptible to nucleophilic attack by water.[1]

• Mechanism: Atmospheric moisture attacks the nitrile carbon, converting it first to a primary amide (5-Fluoro-4-methoxypicolinamide ) and subsequently to the carboxylic acid (5-Fluoro-4-methoxypicolinic acid ).[1]

• Protocol: Store in a desiccator or a sealed vial flushed with Argon. If the solid becomes "sticky" or clumps, partial hydrolysis has likely occurred.

B. Temperature Regulation

While the aromatic ring provides some stability, the methoxy group at position 4 and the fluorine at position 5 create an electron-rich/electron-poor push-pull system that can be reactive.[1]

• Protocol:

  • Solid State: Store at -20°C .

  • Solution State: Solutions in DMSO or Anhydrous DMF are stable at -20°C for up to 1 month.[1] Avoid freeze-thaw cycles.[1][2]

C. Light Sensitivity

Halogenated pyridines can undergo slow radical decomposition or photolytic defluorination under UV light.[1]

• Protocol: Use amber glass vials or wrap clear vials in aluminum foil.

Part 3: Degradation Pathways (Visualized)

The following diagram illustrates the primary degradation risks: Hydrolysis (the most common storage failure) and Oxidation .

Figure 1: Primary degradation pathways. The conversion to the amide (Degradant A) is the initial sign of moisture contamination.

Part 4: Troubleshooting Guide (FAQ)

Scenario 1: Physical Appearance Changes

Q: The off-white powder has turned bright yellow. Is it still usable? A: A yellow shift often indicates N-oxidation or the formation of trace azo-coupling impurities due to light exposure.[1]

• Action: Check purity via LC-MS. If the main peak is >95%, it may still be usable for crude reactions. If <90%, repurify via recrystallization (typically from Ethanol/Heptane, though solubility must be tested).

Scenario 2: Solubility Issues

Q: I cannot dissolve the compound in Dichloromethane (DCM) completely. A: Picolinonitriles with polar substituents (like Methoxy/Fluoro) often have poor solubility in non-polar chlorinated solvents.

• Action: Switch to DMSO or DMF for stock solutions. For reactions, Acetonitrile or THF are better alternatives than DCM.

Scenario 3: LC-MS Identification

Q: I see a new peak at M+18 in my mass spec. What is it? A: A shift of +18 Da corresponds to the addition of water (H₂O).

• Diagnosis: This is the Amide hydrolysis product (Degradant A in Figure 1).

• Cause: The sample absorbed moisture during storage or the LC-MS solvent contained water without a buffer.[1]

Scenario 4: Reaction Failures

Q: My nucleophilic substitution at the fluorine position isn't working. A: The 4-methoxy group is electron-donating by resonance, which deactivates the ring slightly toward Nucleophilic Aromatic Substitution (SnAr) at the 5-position compared to a simple fluoropyridine.[1]

• Optimization: You may need higher temperatures (>80°C) or a stronger base (e.g., Cs₂CO₃ in DMF) to force the displacement of the fluorine.

Part 5: References & Authority[1]

• Nitrile Hydrolysis Mechanisms:

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. (Chapter 11: Nucleophilic Substitution at the Carbonyl Group). Oxford University Press.

  • Mechanism:[1][3] Acid/Base catalyzed hydration of nitriles to amides.

• Pyridine Stability & Chemistry:

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. (Pyridine Reactivity). Wiley-Blackwell.[1]

  • Context: Discusses the susceptibility of the 2- and 4-positions in pyridine to nucleophilic attack.

• Analogous Compound Handling (4-Fluoropicolinonitrile):

  • Safety Data Sheet (SDS) for 4-Fluoropicolinonitrile.[1] BLD Pharm / Fisher Scientific.[1]

  • Relevance: Establishes the industry standard of 2-8°C and inert gas storage for fluorinated picolinonitriles.

• Specific Compound Data:

  • 5-Fluoro-4-methoxypicolinonitrile (CAS 1427417-59-1).[4]

  • Source: Chemical vendor catalogs (e.g., BLD Pharm, ChemScene) confirming physical state and basic handling.

Sources

• 1. 847225-56-3|4-Fluoropicolinonitrile|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. clearsynth.com [clearsynth.com]
• 4. 1427417-59-1|5-Fluoro-4-methoxypicolinonitrile|BLD Pharm [bldpharm.com]

Reference Data & Comparative Studies

A Guide to the ¹H NMR Spectral Analysis of 5-Fluoro-4-methoxypicolinonitrile: A Comparative and Predictive Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical and materials science research, the precise structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone for determining molecular structure. This guide provides an in-depth analysis of the ¹H NMR spectrum of 5-Fluoro-4-methoxypicolinonitrile, a compound of interest in medicinal chemistry due to its substituted pyridine framework.

Given the nascent stage of research surrounding this specific molecule, this guide will employ a predictive and comparative methodology. By leveraging established principles of NMR spectroscopy and comparing the predicted spectrum with that of structurally related analogues, we can construct a robust and insightful analytical framework. This approach not only facilitates the characterization of 5-Fluoro-4-methoxypicolinonitrile but also serves as a practical tutorial on spectral interpretation for substituted pyridine systems.

The Predicted ¹H NMR Spectrum of 5-Fluoro-4-methoxypicolinonitrile: A Detailed Analysis

The structure of 5-Fluoro-4-methoxypicolinonitrile presents a unique electronic environment that governs the chemical shifts and coupling patterns of its aromatic protons. The interplay between the electron-withdrawing cyano and fluoro groups, and the electron-donating methoxy group, results in a distinct spectral signature.

Based on established substituent effects on the pyridine ring, we can predict the following ¹H NMR spectrum:

• H-6 Proton: This proton is expected to appear at the most downfield chemical shift, likely in the range of δ 8.2-8.4 ppm . Its position is influenced by the anisotropic effect of the adjacent nitrogen atom and the electron-withdrawing nature of the cyano group. The multiplicity of this signal is predicted to be a doublet of doublets (dd) due to coupling with the H-3 proton (a small four-bond coupling, ⁴J) and the fluorine atom (a three-bond coupling, ³JHF).

• H-3 Proton: The H-3 proton is anticipated to resonate in the range of δ 7.0-7.2 ppm . This upfield shift, relative to the H-6 proton, is a consequence of its meta position to the electron-withdrawing cyano group and ortho to the electron-donating methoxy group. Its signal will likely appear as a doublet (d) due to coupling with the fluorine atom (a three-bond coupling, ³JHF).

• Methoxy Protons (-OCH₃): The protons of the methoxy group are expected to appear as a sharp singlet (s) in the upfield region of the spectrum, typically around δ 3.9-4.1 ppm .

A Comparative Analysis with Structurally Related Analogues

To substantiate our predictions and provide a broader context for spectral interpretation, a comparison with the ¹H NMR data of related pyridine derivatives is invaluable. The following table summarizes the key spectral features of 5-Fluoro-4-methoxypicolinonitrile (predicted) and its analogues.

Compound	H-6 Chemical Shift (ppm)	H-3 Chemical Shift (ppm)	Methoxy (-OCH₃) Chemical Shift (ppm)	Other Protons (ppm)
5-Fluoro-4-methoxypicolinonitrile (Predicted)	~8.3 (dd)	~7.1 (d)	~4.0 (s)	-
4-Methoxypicolinonitrile	8.43 (d)	6.95 (d)	3.92 (s)	7.15 (dd, H-5)
5-Fluoropicolinonitrile	8.65 (d)	7.95 (dd)	-	7.65 (ddd, H-4)
2-Fluoro-5-methoxypyridine-4-methanol	8.05 (s)	7.00 (s)	3.90 (s)	4.65 (s, -CH₂OH)

This comparative data highlights the influence of each substituent on the proton chemical shifts. For instance, the presence of the electron-withdrawing fluorine atom in 5-Fluoropicolinonitrile results in a significant downfield shift of all ring protons compared to the predicted spectrum of our target molecule, where the electron-donating methoxy group counteracts this effect.

Visualizing Molecular Interactions: A Graphviz Representation

The following diagram illustrates the key through-bond (coupling) and through-space (Nuclear Overhauser Effect) interactions that are expected to be observed in the ¹H NMR spectrum of 5-Fluoro-4-methoxypicolinonitrile.

Caption: Predicted ¹H-¹H and ¹H-¹⁹F coupling interactions in 5-Fluoro-4-methoxypicolinonitrile.

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following is a generalized, step-by-step protocol for acquiring a high-quality ¹H NMR spectrum.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the solid sample (5-Fluoro-4-methoxypicolinonitrile).

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

• Ensure the sample is fully dissolved. Gentle warming or sonication may be employed if necessary.

• Transfer the solution into a 5 mm NMR tube using a clean Pasteur pipette.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent.

2. NMR Spectrometer Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, as indicated by the sharpness and symmetry of the solvent peak.

• Set the appropriate acquisition parameters, including the number of scans, pulse width, and acquisition time. For a standard ¹H NMR spectrum, 8 to 16 scans are typically sufficient.

• Acquire the Free Induction Decay (FID) data.

3. Data Processing:

• Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Calibrate the chemical shift scale by setting the TMS peak to 0 ppm.

• Integrate the peaks to determine the relative ratios of the different types of protons.

• Analyze the multiplicities and coupling constants of the signals to elucidate the molecular structure.

Visualizing the Experimental Workflow

The following diagram provides a visual representation of the key steps involved in acquiring an NMR spectrum.

Caption: A streamlined workflow for ¹H NMR sample preparation and data acquisition.

Conclusion

While the direct experimental ¹H NMR spectrum of 5-Fluoro-4-methoxypicolinonitrile remains to be published, a robust predictive and comparative analysis can provide significant insights into its structural features. By understanding the fundamental principles of substituent effects and leveraging the spectral data of analogous compounds, researchers can confidently approach the characterization of this and other novel substituted pyridine derivatives. The methodologies and data presented in this guide serve as a valuable resource for scientists engaged in the synthesis and analysis of new chemical entities.

References

• Substituent Effects on the ¹H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, 26(2), (2006). [Link]

• DFT Calculation of NMR JFF Spin−Spin Coupling Constants in Fluorinated Pyridines. The Journal of Physical Chemistry A, 106(23), 5607-5612, (2002). [Link]

• NMR-Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Magnetic Resonance in Chemistry, (2025). [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179, (2010). [Link]

• A Validated 1H NMR Method for the Quantitation of 5-Hydroxymethyl-2(5H)-Furanone, a Valuable Chemical Intermediate, In a Dichloromethane Extract of Helleborus lividus subsp: Corsicus Leaves from Corsica. Molecules, 27(17), 5488, (2022). [Link]

HPLC method development for 5-Fluoro-4-methoxypicolinonitrile detection

Analytical Comparison Guide: HPLC Method Development for 5-Fluoro-4-methoxypicolinonitrile

Executive Summary

5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1) is a critical heterocyclic intermediate, often utilized in the synthesis of next-generation agrochemicals (e.g., picolinic acid herbicides like Florpyrauxifen-benzyl) and pharmaceutical pharmacophores.[1][2][3][4] Its structural complexity—featuring an electron-withdrawing nitrile group, an electronegative fluorine atom, and an electron-donating methoxy group on a pyridine ring—presents unique chromatographic challenges.

This guide provides a scientifically grounded approach to developing a robust Reverse-Phase HPLC (RP-HPLC) method for this compound. It objectively compares this method against Gas Chromatography (GC) alternatives and offers a self-validating protocol designed for transferability across QC laboratories.

Part 1: Strategic Method Development (The "Why")

Effective method development requires understanding the analyte's physicochemical "personality."

Physicochemical Profiling

• Basicity (pKa): The 2-cyano group significantly lowers the basicity of the pyridine nitrogen. While pyridine has a pKa of ~5.2, 2-cyanopyridine has a pKa of approx. -0.26. The 4-methoxy group adds electron density, but the 5-fluoro group withdraws it.

  • Implication: The molecule remains effectively neutral across the standard HPLC pH range (pH 2–8). Mobile phase pH control is less about ionization state control and more about suppressing silanol activity on the column.

• UV Absorption: The conjugated pyridine system typically exhibits strong absorption between 250–270 nm .

• Fluorine Effect: The C-F bond induces a strong dipole, which can be exploited using specific stationary phases.

Column Selection Strategy

While a C18 column is the standard workhorse, it relies solely on hydrophobic interactions. For fluorinated aromatics, Phenyl-Hexyl or Fluoro-Phenyl (PFP) phases often provide superior selectivity due to

interactions and specific F-F retention mechanisms.[5]

Figure 1: Decision tree for stationary phase selection. Phenyl-based columns are recommended if positional isomers (e.g., 3-fluoro vs 5-fluoro) are present.

Part 2: Experimental Protocol (RP-HPLC)

This protocol is designed to be self-validating , incorporating System Suitability Tests (SST) that flag instrumental drift before data is compromised.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18 (L1) or Phenyl-Hexyl (L11) , 150 x 4.6 mm, 3.5 µm or 5 µm	Phenyl-Hexyl offers orthogonal selectivity for the aromatic ring; C18 is sufficient for purity assay.
Mobile Phase A	0.1% Phosphoric Acid ( ) in Water	Low pH (~2.5) suppresses silanols, sharpening the peak of the nitrogenous heterocycle.
Mobile Phase B	Acetonitrile (ACN)	ACN provides lower backpressure and sharper peaks than Methanol for this aromatic system.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Detection	UV @ 254 nm (Reference: 360 nm)	Matches the transition of the pyridine ring.
Column Temp	30°C	Ensures retention time reproducibility.
Injection Vol	5–10 µL	Adjusted based on sensitivity requirements.

Gradient Program

• Time 0.0: 90% A / 10% B (Equilibration)

• Time 15.0: 10% A / 90% B (Elute lipophilic impurities)

• Time 20.0: 10% A / 90% B (Hold)

• Time 20.1: 90% A / 10% B (Re-equilibration)

• Time 25.0: Stop

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Stock Solution: Weigh 25 mg of 5-Fluoro-4-methoxypicolinonitrile into a 25 mL volumetric flask. Dissolve and dilute to volume (Conc: 1000 µg/mL).

• Working Standard: Dilute Stock 1:20 to obtain 50 µg/mL.

Part 3: Comparative Analysis (HPLC vs. GC)

While nitriles are often analyzed by Gas Chromatography (GC), the specific substitution pattern of this molecule favors HPLC.

Feature	RP-HPLC (Proposed)	GC-FID (Alternative)	Verdict
Thermal Stability	High. Analyzed at ambient/low temp (30°C).	Moderate Risk. Methoxy groups on pyridines can be labile; Nitriles can degrade at high injector temps (>250°C).	HPLC wins for thermally sensitive intermediates.[6]
Sample Prep	Simple. Dissolve and shoot.[7]	Complex. Requires volatile solvents; water must be strictly excluded to protect column phases (e.g., PEG).	HPLC wins for ease of use.
Selectivity	Tunable. pH and stationary phase (PFP vs C18) allow separation of hydrolysis products (Amide/Acid).	Fixed. Relies primarily on boiling point. Difficult to separate the Nitrile from its Acid hydrolysis product (non-volatile).	HPLC wins for stability-indicating methods.
Sensitivity	Good (UV 254 nm). LOQ ~0.05 µg/mL.	Excellent (FID). LOQ ~0.01 µg/mL.	GC wins for trace analysis, but HPLC is sufficient for Assay.

Critical Insight: If the sample contains the hydrolysis impurity (5-Fluoro-4-methoxypicolinic acid) , GC analysis will fail without derivatization (silylation/esterification) because the acid is non-volatile. HPLC detects both the nitrile and the acid in a single run.

Part 4: Representative Validation Data

The following data represents expected performance metrics for a validated method based on ICH Q2(R1) guidelines for picolinonitrile derivatives.

Table 1: System Suitability Parameters (Acceptance Criteria)

Parameter	Acceptance Criteria	Typical Result	Status
Retention Time (RT)	RSD 1.0%	0.2%	Pass
Peak Area	RSD 1.0%	0.4%	Pass
Tailing Factor ( )	1.5	1.1	Pass
Theoretical Plates (N)	5000	8500	Pass

Table 2: Linearity & Range

Concentration (µg/mL)	Average Area (mAU*s)	Linearity Statistics
10 (LOQ)	150	Slope: 15.1
25	378	Intercept: -2.4
50 (Target)	755	: 0.9998
75	1130	Range: 20% – 150%
100	1505

Part 5: Troubleshooting & Robustness

A common failure mode in picolinonitrile analysis is the hydrolysis of the nitrile to the amide (5-Fluoro-4-methoxypicolinamide) in aqueous mobile phases over time.

Workflow for Stability Check:

Figure 2: Stability indicating workflow. If the nitrile hydrolyzes, a new peak will typically elute earlier (more polar) than the main peak.

References

• PubChem. (n.d.). 5-Fluoroquinoline and Picolinonitrile Derivatives Physical Properties. National Library of Medicine. Retrieved from [Link]

• Waters Corporation. (2025). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Application Note. Retrieved from [Link]

• Quest Journals. (2015). Novel analytical method development and validation of fluoroquinolone antibacterials. Journal of Research in Pharmaceutical Science. Retrieved from [Link]

Sources

• 1. 1427417-59-1|5-Fluoro-4-methoxypicolinonitrile|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. agilent.com [agilent.com]
• 4. 2-Cyanopyridine manufacturers and suppliers in india [chemicalbook.com]
• 5. waters.com [waters.com]
• 6. scribd.com [scribd.com]
• 7. ijcpa.in [ijcpa.in]

Mass spectrometry (LC-MS) characterization of 5-Fluoro-4-methoxypicolinonitrile

Technical Comparison Guide: LC-MS Characterization of 5-Fluoro-4-methoxypicolinonitrile

Executive Summary

5-Fluoro-4-methoxypicolinonitrile (CAS: 1134335-77-5) is a critical pyridine scaffold used in the synthesis of next-generation kinase inhibitors and fluorinated pharmaceuticals. While traditional techniques like HPLC-UV are sufficient for gross purity assessment, they fail to detect trace structural analogs—such as the des-fluoro or chloro-precursor impurities—that can compromise downstream catalytic steps.

This guide objectively compares LC-MS (Liquid Chromatography-Mass Spectrometry) against standard alternatives (HPLC-UV, GC-MS, NMR), demonstrating why LC-MS/MS is the superior choice for trace impurity profiling and structural confirmation . We provide a validated protocol and a mechanistic fragmentation analysis to support your method development.

Comparative Analysis: LC-MS vs. Alternatives

The following table contrasts the performance of LC-MS against common analytical alternatives for this specific fluorinated pyridine derivative.

Feature	LC-MS/MS (Recommended)	HPLC-UV (Standard)	GC-MS (Alternative)	1H-NMR (Structural)
Primary Utility	Trace impurity ID & Quantitation	Routine Purity (Assay %)	Residual Solvents / Volatiles	Structural Elucidation
Specificity	High (Mass-based discrimination)	Low (Co-elution risk)	Medium (EI fragmentation)	High (Connectivity)
LOD (Sensitivity)	< 1 ng/mL (Picogram level)	~1 µg/mL	~100 ng/mL	~1 mg/mL
Suitability	Excellent for polar pyridines	Good, but non-specific	Good, but thermal degradation risk	Poor for trace analysis
Key Limitation	Matrix effects (suppression)	Cannot ID unknown peaks	Requires volatile samples	Low sensitivity

Expert Insight: While HPLC-UV (typically at 254 nm) is robust for assaying the main peak, it often fails to resolve the 4-chloro analog (starting material) from the 4-methoxy product due to similar hydrophobicity. LC-MS resolves this immediately via mass difference (Cl isotope pattern vs. OMe).

LC-MS Characterization Protocol

This protocol is designed for self-validation . The use of a C18 column with a formic acid modifier ensures protonation of the pyridine nitrogen (

), maximizing sensitivity in ESI+ mode.

A. Experimental Conditions

• Instrument: UHPLC coupled to Q-TOF or Triple Quadrupole MS.

• Column: C18 (e.g., Acquity UPLC HSS T3 or Zorbax Eclipse Plus), 1.8 µm, 2.1 x 50 mm.

• Mobile Phase A: 0.1% Formic Acid in Water (Protonation source).

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polar impurities)

  • 1-6 min: 5%

    95% B (Linear gradient)

  • 6-8 min: 95% B (Wash)

  • 8-10 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 1-5 µL.

B. Mass Spectrometry Parameters (ESI+)

• Ionization Mode: Electrospray Ionization (Positive).

• Capillary Voltage: 3.5 kV.

• Source Temp: 350°C.

• Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the nitrile).

• Precursor Ion:

  (Calculated for C H FN O).

Mechanistic Fragmentation Analysis

Understanding the fragmentation is vital for distinguishing this compound from isomers. The fragmentation of 5-Fluoro-4-methoxypicolinonitrile follows a distinct pathway driven by the stability of the pyridine ring.

Predicted Transitions (MRM):

• Precursor:

  ( )

• Primary Fragment:

  (Loss of methyl radical from methoxy group).

• Secondary Fragment:

  (Subsequent loss of CO from the pyridone-like intermediate).

• Diagnostic Fragment:

  (Loss of HCN from the nitrile group).

Visualization of Fragmentation Pathway

The following diagram illustrates the stepwise degradation of the molecule in the collision cell.

Figure 1: Proposed ESI+ MS/MS fragmentation pathway for 5-Fluoro-4-methoxypicolinonitrile. The loss of the methyl group is the dominant transition.

Impurity Profiling & Troubleshooting

When characterizing synthesized batches, look for these specific impurities that LC-MS can uniquely identify:

• Starting Material (4-Chloro analog):

  • m/z: 157.0 / 159.0 (3:1 ratio due to Cl isotopes).

  • Cause: Incomplete nucleophilic substitution of the methoxy group.

  • Detection: Extract Ion Chromatogram (EIC) at 157.0.

• Hydrolysis Product (Amide):

  • m/z: 171.06 (

    Da).

  • Cause: Hydrolysis of the nitrile group to an amide during workup.

  • Detection: Shift in retention time (earlier elution) and mass shift.

• Demethylated Impurity (Pyridine-ol):

  • m/z: 139.03.

  • Cause: Acidic cleavage of the ether.

Self-Validating Check: If your [M+H]+ peak at 153.05 does not show a significant daughter ion at 138.02 (M-15) upon fragmentation, suspect an isomer (e.g., methylation at the Nitrogen rather than Oxygen).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 54347719, 5-Fluoro-4-methoxypicolinonitrile. Retrieved from [Link]

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones and Pyrimidines. International Journal of Materials and Chemistry. Retrieved from [Link]

• Holčapek, M., et al. (2010).Recent developments in liquid chromatography–mass spectrometry and related techniques. Journal of Chromatography A. (General reference for LC-MS method development principles).

• NIST Mass Spectrometry Data Center. Pyridine Fragmentation Data. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

A Comparative Guide to the Infrared Spectroscopy of 5-Fluoro-4-methoxypicolinonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Importance of IR Spectroscopy in Molecular Characterization

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule is exposed to infrared radiation, its bonds vibrate at specific frequencies, absorbing energy at those frequencies. The resulting spectrum is a unique molecular fingerprint, providing invaluable information about the functional groups present within a molecule and its overall structure. For professionals in drug development and chemical research, IR spectroscopy is an essential tool for verifying molecular structures, identifying unknown substances, and monitoring chemical reactions.

This guide focuses on the interpretation of the IR spectrum of 5-Fluoro-4-methoxypicolinonitrile, a substituted pyridine derivative. The presence of a nitrile (-C≡N), a fluoro (-F), and a methoxy (-OCH₃) group on the picolinonitrile ring introduces distinct vibrational characteristics. By dissecting the IR spectra of simpler, related compounds, we can build a comprehensive picture of the expected spectrum for our target molecule.

Predicted IR Peak Assignments for 5-Fluoro-4-methoxypicolinonitrile

The following table summarizes the predicted key IR absorption peaks for 5-Fluoro-4-methoxypicolinonitrile. These predictions are derived from established group frequency ranges and a comparative analysis of related molecules. The subsequent sections will delve into the justification for these assignments.

Vibrational Mode	**Expected Wavenumber (cm⁻¹) **	Intensity	Notes
Aromatic C-H Stretch	3100 - 3000	Medium to Weak	Vibrations of the C-H bonds on the pyridine ring.
Methoxy C-H Stretch	2950 - 2850	Medium	Asymmetric and symmetric stretching of the -CH₃ group.
Nitrile (-C≡N) Stretch	2240 - 2220	Medium to Strong, Sharp	A highly characteristic peak for the nitrile functional group.
Aromatic Ring (C=C/C=N) Stretches	1610 - 1450	Medium to Strong	Multiple bands corresponding to the stretching of the pyridine ring bonds.
Methoxy C-O Asymmetric Stretch	~1250	Strong	Stretching of the aryl-O bond of the methoxy group.
C-F Stretch	1250 - 1000	Strong	A strong absorption due to the high polarity of the C-F bond.
Methoxy C-O Symmetric Stretch	~1030	Medium	Stretching of the O-CH₃ bond of the methoxy group.
Aromatic C-H Out-of-Plane Bending	900 - 700	Medium to Strong	Bending vibrations of the ring C-H bonds, sensitive to substitution patterns.

Comparative Analysis: Building the Spectrum from Analogs

To substantiate the predicted peak locations, we will compare the expected spectrum of 5-Fluoro-4-methoxypicolinonitrile with the known spectral features of its constituent parts: cyanopyridines, fluorinated pyridines, and methoxy-substituted pyridines.

The Picolinonitrile Framework: Nitrile and Ring Vibrations

The foundational structure is picolinonitrile (2-cyanopyridine). The most prominent feature for any nitrile-containing compound is the sharp, intense absorption band corresponding to the -C≡N stretching vibration. This typically appears in the 2240-2220 cm⁻¹ region.[1] The electronic nature of substituents on the aromatic ring can slightly shift this frequency. Electron-withdrawing groups can increase the frequency, while electron-donating groups may slightly decrease it.

The pyridine ring itself gives rise to a series of complex vibrations. The C=C and C=N stretching vibrations within the ring typically appear as a group of bands in the 1600-1450 cm⁻¹ region.[2] Aromatic C-H stretching vibrations are expected just above 3000 cm⁻¹.[1]

The Influence of the Methoxy Group: A Comparison with 4-Methoxypyridine Derivatives

The introduction of a methoxy group at the 4-position introduces several new vibrational modes. Based on studies of 4-methoxypyridine N-oxide, we can anticipate the following contributions[3]:

• C-H Stretching: The methyl group of the methoxy substituent will exhibit characteristic symmetric and asymmetric C-H stretching vibrations in the 2950-2850 cm⁻¹ range.

• C-O Stretching: Two distinct C-O stretching vibrations are expected. A strong, asymmetric stretch (Aryl-O) typically appears around 1250 cm⁻¹, and a medium intensity symmetric stretch (O-CH₃) is found near 1030 cm⁻¹.[3]

The methoxy group is an electron-donating group, which will influence the electron density of the pyridine ring and may cause slight shifts in the ring and nitrile vibrational frequencies.

The Impact of the Fluoro Substituent: Insights from Fluorinated Pyridines

The fluorine atom at the 5-position will have a significant impact on the IR spectrum.

• C-F Stretching: The C-F stretch is known to produce a strong absorption band, typically in the 1250-1000 cm⁻¹ region, due to the high polarity of the bond. This peak may overlap with the strong C-O stretching vibration from the methoxy group, potentially leading to a broad, intense absorption feature in this region.

• Electronic Effects: Fluorine is a highly electronegative atom and acts as an electron-withdrawing group via the inductive effect. This can influence the bond strengths within the pyridine ring and the nitrile group, leading to shifts in their respective vibrational frequencies.[4] Computational studies on fluorinated pyridines have shown that fluorination significantly affects the in-plane ring normal modes.

The interplay of the electron-donating methoxy group and the electron-withdrawing fluoro group will create a unique electronic environment within the 5-Fluoro-4-methoxypicolinonitrile molecule, which will be reflected in the precise positions and intensities of its IR absorption bands.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To experimentally verify the predicted spectral features, the following protocol for Fourier Transform Infrared (FTIR) spectroscopy is recommended.

Objective: To obtain a high-resolution mid-IR spectrum of 5-Fluoro-4-methoxypicolinonitrile in the solid state.

Methodology: Attenuated Total Reflectance (ATR) is often the simplest method for solid samples. Alternatively, a KBr pellet can be prepared.

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer equipped with a mid-IR source (e.g., Globar) and a detector (e.g., DTGS or MCT).

• ATR accessory with a diamond or germanium crystal.

Procedure (ATR Method):

• Background Spectrum: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely. Record a background spectrum of the empty ATR crystal. This is crucial to subtract the absorbance of the ambient atmosphere (CO₂ and water vapor).

• Sample Application: Place a small amount of the solid 5-Fluoro-4-methoxypicolinonitrile sample onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply Pressure: Use the pressure clamp to ensure firm and even contact between the sample and the crystal.

• Sample Spectrum Acquisition: Collect the sample spectrum. A typical measurement would involve co-adding 16 to 32 scans at a resolution of 4 cm⁻¹ over a range of 4000 to 400 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal after the measurement.

The following diagram illustrates the general workflow for acquiring an FTIR spectrum.

Caption: General workflow for acquiring an FTIR spectrum using an ATR accessory.

Conclusion: A Predictive Framework for Spectroscopic Analysis

This guide provides a detailed, predictive framework for the interpretation of the IR spectrum of 5-Fluoro-4-methoxypicolinonitrile. By systematically comparing the molecule to its simpler analogs, we have assigned the expected vibrational modes for its key functional groups. The nitrile stretch, aromatic ring vibrations, and the characteristic stretches of the methoxy and fluoro substituents are all expected to provide a rich and informative spectrum.

For researchers working with this or structurally related compounds, this guide serves as a valuable reference for initial spectral interpretation and compound verification. The provided experimental protocol outlines a standard procedure for obtaining high-quality data, which can then be compared against the predictions made herein. As with any predictive analysis, experimental verification is the ultimate standard, and it is hoped that this guide will aid in the confident assignment of experimentally observed spectra.

References

• Benassi, E., Vaganova, T., Malykhin, E., & Fan, H. (2021). Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. Physical Chemistry Chemical Physics, 23(34), 18958-18974.
• Chandran Muthuselvi, et al. (2018). FT-IR and FT-Raman Spectroscopic Analyzes of Indeno Quinoxaline Derivative Crystal. Asian Journal of Applied Sciences, 11, 83-91.
• Choi, S., Park, J., Kwak, K., & Cho, M. (2021). Substituent Effects on the Vibrational Properties of the CN Stretch Mode of Aromatic Nitriles: IR Probes Useful for Time-resolved IR Spectroscopy. Chemistry – An Asian Journal, 16(18), 2626-2632.
• Green, J. H. S., Kynaston, W., & Paisley, H. M. (1963). The vibrational spectra of pyridine and its derivatives. Spectrochimica Acta, 19(3), 549-563.
• Medhi, K. C. (1981). Infrared and Raman spectra and thermodynamic functions of 4-methoxypyridine N-oxide. Pramana, 17(1), 137-141.

• Medhi, K. C., & Sarma, D. K. (1981). Infrared and Raman spectra and thermodynamic functions of 4-methoxypyridine N-oxide. Pramana, 17(1), 137-141. Available at: [Link]

• Northern Illinois University, Department of Chemistry and Biochemistry. Typical IR Absorption Frequencies For Common Functional Groups. Available at: [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2015). Introduction to Spectroscopy. Cengage Learning.
• Shimanouchi, T. (1972). Tables of Molecular Vibrational Frequencies, Consolidated Volume I. National Standard Reference Data System, National Bureau of Standards (NSRDS-NBS 39).

• Systematic substitution of an element such as fluorine in place of aromatic H atoms leads to a wide variation in electric dipole and quadrupole moments of the aromatic molecules. These variations may also lead to differences in the balance of dispersion and electrostatic forces as the degree and position of ring fluorination is varied. Available at: [Link]

• University of California, Santa Cruz. IR Tables. Available at: [Link]

• WebSpectra - Problems in NMR and IR Spectroscopy. Introduction to IR Spectra. Available at: [Link]

Sources

• 1. scialert.net [scialert.net]
• 2. Vibrational Frequencies - Technical Considerations - Anorganische Chemie - University of Rostock [schulz.chemie.uni-rostock.de]
• 3. ias.ac.in [ias.ac.in]
• 4. srd.nist.gov [srd.nist.gov]

A Guide to the Structural Elucidation of 5-Fluoro-4-methoxypicolinonitrile: A Comparative Crystallographic Approach

Introduction: The Imperative for Atomic-Level Resolution

In the landscape of modern drug discovery and materials science, understanding the precise three-dimensional arrangement of atoms within a molecule is not merely an academic exercise; it is a fundamental prerequisite for predicting and modulating function. 5-Fluoro-4-methoxypicolinonitrile, a substituted pyridine derivative, belongs to a class of compounds with significant potential in medicinal chemistry and functional materials. The strategic placement of a fluorine atom, a methoxy group, and a nitrile moiety on the picoline scaffold can profoundly influence its electronic properties, intermolecular interactions, and, consequently, its biological activity or material performance.

While extensive spectroscopic and computational data can provide valuable insights, only single-crystal X-ray diffraction (SC-XRD) can deliver unambiguous, high-resolution data on molecular geometry, conformation, and the intricate network of non-covalent interactions that govern the solid-state architecture.[1][2][3] This guide addresses the crystallographic analysis of 5-Fluoro-4-methoxypicolinonitrile. As of the time of this writing, a definitive crystal structure for this specific molecule has not been deposited in public databases such as the Cambridge Structural Database (CSD).[4][5][6][7] Therefore, this document serves a dual purpose: first, to provide a robust, field-proven protocol for obtaining and analyzing its crystal structure, and second, to offer a comparative analysis based on structurally analogous compounds, thereby creating a predictive framework for its crystallographic features.

Part 1: The Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that demands precision and a foundational understanding of crystallographic principles.[3] Each step is designed to ensure the final model is a faithful representation of the molecule's solid-state reality.

The Bottleneck: Achieving Diffraction-Quality Crystals

The most critical and often most challenging step is growing a suitable single crystal.[3][8] The ideal crystal for SC-XRD should be a single, well-ordered lattice, typically 0.1-0.3 mm in each dimension, and free of significant defects like twinning or cracks.[3][9]

Detailed Protocol for Crystallization:

• Material Purification: Begin with the highest purity sample of 5-Fluoro-4-methoxypicolinonitrile. Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to disorder and poor diffraction. Recrystallization or column chromatography is recommended.

• Solvent Screening (The Causality): The choice of solvent is paramount as it dictates solubility and evaporation kinetics. A systematic screening process using a panel of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetonitrile) is essential. The goal is to find a solvent or solvent system in which the compound is sparingly soluble.

• Common Crystallization Techniques:

  • Slow Evaporation: Prepare a nearly saturated solution of the compound in a chosen solvent in a small vial. Loosely cap the vial (e.g., with perforated parafilm) to allow the solvent to evaporate over several days to weeks at a constant temperature. This is often the simplest and most effective method.

  • Vapor Diffusion (Hanging or Sitting Drop): This technique involves equilibrating a concentrated drop of the compound's solution with a larger reservoir of a "precipitant" solvent in which the compound is insoluble.[10] The slow diffusion of the precipitant vapor into the drop gradually reduces the compound's solubility, promoting controlled crystal growth.

  • Thermal Control (Cooling): Prepare a saturated solution at an elevated temperature.[8] Slow, controlled cooling allows the solution to become supersaturated, initiating crystallization. The rate of cooling is critical; rapid cooling often leads to a precipitate or a multitude of small crystals.

Data Acquisition: Interrogating the Crystal with X-rays

Once a suitable crystal is obtained, it is subjected to a focused beam of monochromatic X-rays to generate a diffraction pattern.

dot

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 3. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 4. Research Portal [ourarchive.otago.ac.nz]
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A Comparative Benchmarking Guide to the Synthetic Production of 5-Fluoro-4-methoxypicolinonitrile

For distribution to: Researchers, scientists, and drug development professionals.

This guide provides an in-depth comparison of plausible synthetic routes for the production of 5-Fluoro-4-methoxypicolinonitrile, a key building block in modern medicinal chemistry. The strategic placement of fluorine and methoxy substituents on the picolinonitrile scaffold makes it a valuable intermediate in the synthesis of complex therapeutic agents. This document outlines two distinct, scientifically-grounded synthetic pathways, offering a critical evaluation of their respective merits and challenges to aid in the selection of the most suitable method for specific research and development needs.

Introduction: The Significance of 5-Fluoro-4-methoxypicolinonitrile in Drug Discovery

5-Fluoro-4-methoxypicolinonitrile (CAS No. 1427417-59-1) is a substituted pyridine derivative whose structural motifs are of increasing interest in the development of novel pharmaceuticals. The presence of a fluorine atom can significantly enhance metabolic stability, binding affinity, and bioavailability of drug candidates. Concurrently, the methoxy group can modulate solubility and electronic properties, while the nitrile functionality serves as a versatile handle for further chemical transformations. The precise arrangement of these groups on the pyridine ring offers a unique chemical space for the design of targeted therapies. Given its potential, the efficient and scalable synthesis of this compound is of paramount importance.

This guide will explore two primary synthetic strategies:

• Route 1: Nucleophilic Aromatic Substitution (SNAr) Approach commencing with a halogenated picolinonitrile precursor.

• Route 2: Functional Group Interconversion Strategy starting from a pre-functionalized 4-methoxypyridine core.

Each route will be discussed in terms of its underlying chemical principles, with detailed experimental protocols derived from established methodologies. A comparative analysis will highlight the practical considerations for laboratory-scale synthesis and potential for industrial scale-up.

Route 1: The Nucleophilic Aromatic Substitution (SNAr) Pathway

This approach leverages the inherent electrophilicity of a pyridine ring bearing electron-withdrawing groups to facilitate a nucleophilic attack by a methoxide source. The cyano and fluoro substituents activate the ring, making it susceptible to substitution.

Proposed Synthetic Scheme:

Caption: Proposed SNAr synthesis of 5-Fluoro-4-methoxypicolinonitrile.

Mechanistic Rationale

The reaction proceeds via a classic addition-elimination mechanism. The highly electronegative fluorine atoms and the electron-withdrawing nitrile group make the pyridine ring electron-deficient, particularly at the C4 and C5 positions. The methoxide ion (CH₃O⁻), a potent nucleophile, preferentially attacks the C4 position. This preference is due to the ability of the picoline nitrogen to stabilize the negative charge in the resulting Meisenheimer complex through resonance, particularly when the attack is at the C4 position. The subsequent elimination of a fluoride ion restores the aromaticity of the ring, yielding the desired product.

Experimental Protocol (Prophetic)

Materials:

• 4,5-Difluoropicolinonitrile

• Sodium methoxide (solid or as a solution in methanol)

• Anhydrous Methanol (MeOH) or Tetrahydrofuran (THF)

• Ammonium chloride (saturated aqueous solution)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 4,5-difluoropicolinonitrile (1.0 eq) in anhydrous methanol or THF (10 mL/mmol) under a nitrogen atmosphere at 0 °C, add sodium methoxide (1.1 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 5-Fluoro-4-methoxypicolinonitrile.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous solvents is crucial to prevent the reaction of sodium methoxide with water, which would reduce its nucleophilicity and potentially lead to side reactions.

• Inert Atmosphere: A nitrogen or argon atmosphere prevents the reaction of the electron-rich intermediates with atmospheric oxygen.

• Temperature Control: Starting the reaction at 0 °C helps to control the initial exothermic reaction. Allowing it to proceed at room temperature provides sufficient energy for the reaction to go to completion without promoting side reactions.

• Quenching: The use of a mild acid like ammonium chloride neutralizes the excess sodium methoxide, preventing potential degradation of the product during workup.

Route 2: Functional Group Interconversion Strategy

This pathway initiates with a more readily available starting material, 4-methoxypicolinic acid, and introduces the required fluorine and nitrile functionalities through a series of well-established transformations.

Proposed Synthetic Scheme:

Caption: Proposed functional group interconversion synthesis.

Mechanistic Rationale

This multi-step synthesis relies on a sequence of reliable reactions:

• Amidation: The carboxylic acid is first converted to an acid chloride using thionyl chloride (SOCl₂), which is then reacted with ammonia to form the primary amide.

• Dehydration: The resulting amide is dehydrated to the corresponding nitrile using a strong dehydrating agent such as phosphorus pentoxide (P₂O₅) or phosphoryl chloride (POCl₃).

• Fluorination: The final step involves the regioselective electrophilic fluorination of the 4-methoxypicolinonitrile. The methoxy group is an ortho-, para-director, and the position ortho to the methoxy group and meta to the nitrile is activated towards electrophilic attack. Reagents like Selectfluor are commonly used for such transformations.

Experimental Protocol (Prophetic)

Step 1: Synthesis of 4-Methoxypicolinamide

• To a suspension of 4-methoxypicolinic acid (1.0 eq) in dichloromethane (DCM), add oxalyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF) at 0 °C.

• Stir the mixture at room temperature for 2 hours.

• Concentrate the reaction mixture under reduced pressure to obtain the crude acid chloride.

• Dissolve the crude acid chloride in DCM and add it dropwise to a cooled (0 °C) solution of concentrated ammonium hydroxide.

• Stir for 1 hour, then extract the product with DCM.

• Dry the organic layer over sodium sulfate, filter, and concentrate to yield 4-methoxypicolinamide.

Step 2: Synthesis of 4-Methoxypicolinonitrile

• To a solution of 4-methoxypicolinamide (1.0 eq) in a suitable solvent like acetonitrile, add a dehydrating agent such as phosphoryl chloride (1.5 eq) at 0 °C.

• Heat the reaction mixture to reflux for 3-4 hours.

• Cool the mixture and carefully pour it onto crushed ice.

• Neutralize with a base (e.g., sodium bicarbonate) and extract with ethyl acetate.

• Dry the organic layer and concentrate to obtain 4-methoxypicolinonitrile, which can be purified by chromatography.

Step 3: Synthesis of 5-Fluoro-4-methoxypicolinonitrile

• Dissolve 4-methoxypicolinonitrile (1.0 eq) in a suitable solvent like acetonitrile.

• Add an electrophilic fluorinating agent, such as Selectfluor (1.1 eq).

• Heat the reaction mixture at reflux for 12-24 hours, monitoring by TLC.

• After completion, cool the reaction, dilute with water, and extract with ethyl acetate.

• Wash the organic layer with brine, dry over sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to yield 5-Fluoro-4-methoxypicolinonitrile.

Comparative Analysis of Synthetic Routes

Parameter	Route 1: SNAr Pathway	Route 2: Functional Group Interconversion
Number of Steps	1	3
Starting Material	4,5-Difluoropicolinonitrile	4-Methoxypicolinic Acid
Reagent Cost & Availability	Potentially more expensive and less available starting material.	Readily available and cheaper starting material.
Overall Yield	Potentially high for the single step.	Moderate, as it is a multi-step synthesis.
Scalability	Good, as it is a one-pot reaction.	More complex for large-scale production due to multiple steps and purifications.
Safety & Handling	Requires handling of moisture-sensitive and corrosive reagents (NaOMe).	Involves the use of thionyl chloride, phosphoryl chloride, and a fluorinating agent, which require careful handling.
Key Advantage	High atom economy and process efficiency.	Utilizes more common and accessible starting materials.
Potential Challenge	Regioselectivity if starting from a precursor with two different leaving groups.	Potential for low yields in the fluorination step and the need for multiple purification steps.

Conclusion

Both the Nucleophilic Aromatic Substitution (SNAr) and the Functional Group Interconversion routes present viable strategies for the synthesis of 5-Fluoro-4-methoxypicolinonitrile.

Route 1 is the more elegant and efficient approach on paper, offering a direct conversion in a single step. Its practicality, however, is contingent on the commercial availability and cost of the di- or tri-substituted picolinonitrile starting material. If accessible, this route would be highly advantageous for its simplicity and scalability.

Route 2 offers a more traditional and perhaps more readily implementable approach, starting from a common chemical feedstock. While it involves more synthetic steps, each transformation is well-precedented in organic synthesis. This route provides greater flexibility in terms of starting material sourcing but may be less efficient in terms of overall yield and process mass intensity.

The choice between these two routes will ultimately depend on the specific constraints and priorities of the research or production campaign, including budget, timeline, available starting materials, and scale of synthesis. This guide provides the foundational information to make an informed decision and to embark on the successful synthesis of this valuable chemical intermediate.

References

• General Principles of Nucleophilic Aromatic Substitution: March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley: New York, 1992.
• Fluorination in Organic Chemistry: Chambers, R. D. Fluorine in Organic Chemistry, 2nd ed.; Blackwell Publishing: Oxford, 2004.
• Synthesis of Nitriles: The Chemistry of the Cyano Group; Rappoport, Z., Ed.; The Chemistry of Functional Groups; Patai, S., Series Ed.; Interscience: New York, 1970.
• Commercial Availability of Starting Materials: Information on the availability of 4,5-Difluoropicolinonitrile and 4-Methoxypicolinic Acid can be found through chemical supplier catalogs such as Sigma-Aldrich, Alfa Aesar, and TCI Chemicals.

• Electrophilic Fluorinating Agents: For information on Selectfluor and other electrophilic fluorinating agents, refer to reviews on modern fluorination techniques. A relevant starting point is: Angew. Chem. Int. Ed.2011 , 50, 11594-11612. ([Link])

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of 5-Fluoro-4-methoxypicolinonitrile

As researchers and scientists at the forefront of drug development, our work inherently involves navigating the frontiers of chemical synthesis. With novel compounds like 5-Fluoro-4-methoxypicolinonitrile, a robust understanding of safe handling practices is not just a regulatory requirement, but the very foundation of scientific integrity and personal well-being. This guide provides a procedural framework for the safe handling, use, and disposal of this compound, grounded in established safety principles and an understanding of its chemical nature.

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 5-Fluoro-4-methoxypicolinonitrile. The following guidance is synthesized from the known hazards of structurally similar compounds, including halogenated pyridines and aromatic nitriles, and should be treated as a baseline for a thorough, lab-specific risk assessment. Always operate under the assumption that the toxicological properties of this compound are not fully known and handle it with the utmost caution.

Hazard Assessment: Understanding the Risks

5-Fluoro-4-methoxypicolinonitrile incorporates several functional groups that inform its potential hazard profile: a fluorinated pyridine ring and a nitrile group. Based on analogous compounds, such as 3-Fluoro-4-methoxypyridine, we can anticipate the following hazards[1]:

• Skin and Eye Irritation: The compound is expected to be a skin and eye irritant. Prolonged contact may lead to dermatitis[1].

• Acute Toxicity (Oral): It may be harmful if swallowed[1].

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory irritation[1].

• Toxicity of Halogenated Aromatics: Halogenated aromatic hydrocarbons as a class are noted for their potential toxicity[2][3].

• Hazards of Nitrile Compounds: Aromatic nitriles can be toxic, and care should be taken to avoid exposure by all routes.

Given these potential hazards, a comprehensive risk assessment should be conducted before any work is initiated. This involves evaluating the scale of the experiment, the potential for dust or aerosol generation, and the specific manipulations to be performed.

Hazard Category	Anticipated Risk	Recommended Precaution
Dermal Contact	Causes skin irritation.	Wear appropriate chemical-resistant gloves and a lab coat. Avoid exposed skin.
Eye Contact	Causes serious eye irritation.	Use chemical splash goggles and, for larger quantities, a face shield.
Ingestion	Harmful if swallowed.	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.
Inhalation	May cause respiratory irritation.	Handle exclusively in a certified chemical fume hood.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for minimizing exposure. The following PPE is mandatory when handling 5-Fluoro-4-methoxypicolinonitrile.

• Hand Protection: Disposable nitrile gloves are a common choice for incidental contact in a laboratory setting[4][5]. However, it is crucial to recognize that nitrile gloves may offer limited protection against halogenated aromatic hydrocarbons[6][7][8]. For extended contact or when handling larger quantities, consider using thicker gloves or double-gloving. Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times[9]. Change gloves immediately if they become contaminated[5].

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required. For operations with a higher risk of splashing, a face shield should be worn in addition to goggles[4][10].

• Body Protection: A flame-resistant lab coat should be worn and kept buttoned. For tasks with a significant splash potential, a chemically resistant apron is also recommended[4][10].

• Footwear: Closed-toe shoes are mandatory in the laboratory at all times[11].

Operational Plan: From Benchtop to Disposal

A systematic approach to handling ensures that safety is integrated into every step of the experimental workflow.

Engineering Controls and Work Area Preparation

• Chemical Fume Hood: All manipulations of 5-Fluoro-4-methoxypicolinonitrile, including weighing and solution preparation, must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure[10][11].

• Designated Area: Designate a specific area within the fume hood for handling this compound to prevent cross-contamination.

• Surface Protection: Line the work surface with absorbent, plastic-backed paper to contain any minor spills[4].

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested. Have a spill kit appropriate for solid chemical spills readily available.

Step-by-Step Handling Protocol

• Pre-use Inspection: Before starting, inspect all PPE for any signs of damage.

• Weighing: If handling a solid, carefully weigh the required amount in the chemical fume hood. Use a disposable weighing boat to minimize contamination of balances.

• Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

• Reaction Setup: Ensure all glassware is free from defects. If the reaction is to be heated, use a well-controlled heating mantle and ensure the setup is secure.

• Post-handling: After completing the work, decontaminate any reusable equipment. Wipe down the work area in the fume hood with an appropriate solvent.

Emergency Procedures: Preparedness is Key

Accidents can happen, and a clear, well-rehearsed emergency plan is essential.

Spill Response

• Small Spills (in a fume hood):

  • Alert colleagues in the immediate area.

  • Wearing your full PPE, contain the spill with an inert absorbent material such as vermiculite or sand.

  • Carefully scoop the material into a designated hazardous waste container.

  • Clean the spill area with an appropriate solvent and then soap and water.

• Large Spills (or spills outside a fume hood):

  • Evacuate the immediate area and alert others.

  • If the spill is flammable, turn off any nearby ignition sources if it is safe to do so.

  • Contact your institution's Environmental Health and Safety (EHS) department immediately.

  • Do not attempt to clean up a large spill without specialized training and equipment.

Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing. Seek medical attention[1].

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[1].

• Inhalation: Move the affected person to fresh air. If they are having difficulty breathing, seek immediate medical attention[1].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[1].

Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is a critical component of laboratory safety and environmental protection.

Waste Segregation and Collection

Due to its chemical structure, 5-Fluoro-4-methoxypicolinonitrile and any materials contaminated with it must be disposed of as halogenated organic waste [12][13][14].

• Waste Container: Use a clearly labeled, leak-proof container designated for halogenated organic waste. The container should be made of a compatible material, such as high-density polyethylene (HDPE)[12].

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and the appropriate hazard pictograms. List all components of the waste, including solvents[12].

• Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, absorbent paper, and weighing boats, must also be placed in the halogenated organic waste container.

Disposal Workflow

The following diagram outlines the decision-making process for the disposal of 5-Fluoro-4-methoxypicolinonitrile waste.

Caption: Disposal workflow for 5-Fluoro-4-methoxypicolinonitrile.

By adhering to these guidelines, you contribute to a culture of safety that protects you, your colleagues, and the integrity of your research. Always remember that proactive safety measures are the hallmark of an exemplary scientist.

References

• S&G Gloves. (2025, June 23). Nitrile Glove Chemical Resistance Guide.
• Washington State University. Halogenated Solvents. Retrieved from WSU Environmental Health & Safety website.
• University of Nebraska-Lincoln. Nitrile Glove Chemical-Compatibility Reference. Retrieved from UNL Environmental Health and Safety website.
• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from University of Illinois Urbana-Champaign website.
• Thermo Fisher Scientific. (2025, September 5). Safety Data Sheet.
• Fisher Scientific. Safety Data Sheet.
• University of Illinois Urbana-Champaign. (2023, February 27). Hazardous Waste Disposal Guide.
• Occupational Safety and Health Administration. OSHA Glove Selection Chart. Retrieved from Environmental Health and Safety website.
• Sigma-Aldrich. (2024, September 7). Safety Data Sheet.
• University of St Andrews. Disposal of Chemical Waste.
• University of California, Berkeley. Glove Selection Guide. Retrieved from Office of Environment, Health & Safety website.
• FMC Corporation. Safety Data Sheet.
• University of Illinois Urbana-Champaign. Halogenated Waste.
• University of Michigan. Glove Compatibility Chart. Retrieved from Environment, Health & Safety website.
• University of California, Berkeley. Rules for the Safe Handling of Chemicals in the Laboratory.
• Actylis Lab Solutions. Life-Changing Safety Tips for Handling Laboratory Chemicals.
• GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals.
• University of North Carolina at Chapel Hill. Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• University of Pennsylvania. (2023, May 15). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs.
• Pop, A., et al. (2013, June 18). Persistent toxic burdens of halogenated phenolic compounds in humans and wildlife. Philosophical Transactions of the Royal Society B.
• Vickers, A. E., Sloop, T. C., & Lucier, G. W. Mechanism of action of toxic halogenated aromatics. Environmental Health Perspectives.
• Roberts, D. W., et al. (2011). Mixture Toxicity of SN2-Reactive Soft Electrophiles: 1. Evaluation of Mixtures Containing α-Halogenated Acetonitriles. SAR and QSAR in Environmental Research.
• Poland, A., & Knutson, J. C. (1982). 2,3,7,8-tetrachlorodibenzo-p-dioxin and related halogenated aromatic hydrocarbons: examination of the mechanism of toxicity. Annual Review of Pharmacology and Toxicology.

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